The Physicochemical and Structural Landscape of 5-Chloro-2,3-dimethoxypyridin-4-ol: A Technical Guide for Drug Development
Executive Summary In the landscape of modern medicinal chemistry, highly functionalized pyridine derivatives serve as indispensable building blocks for the synthesis of complex active pharmaceutical ingredients (APIs). 5...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, highly functionalized pyridine derivatives serve as indispensable building blocks for the synthesis of complex active pharmaceutical ingredients (APIs). 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) represents a structurally dense intermediate characterized by a unique array of electron-donating and electron-withdrawing substituents[1]. This whitepaper provides an in-depth technical analysis of its molecular topology, physicochemical properties, and synthetic methodologies, designed specifically for researchers and application scientists in drug development.
Molecular Topology & Electronic Effects
The utility of 5-Chloro-2,3-dimethoxypyridin-4-ol stems from its precise substitution pattern, which dictates its reactivity and binding affinity in biological systems.
C2 & C3 Methoxy Groups (-OCH3): These adjacent groups act as strong electron-donating groups (EDGs) via resonance, enriching the electron density of the pyridine ring. Sterically, they restrict the rotational freedom of adjacent bonds, which is often leveraged in rigidifying pharmacophores.
C4 Hydroxyl Group (-OH): The hydroxyl group at the 4-position introduces amphoteric behavior. It acts as a critical hydrogen-bond donor and acceptor. Crucially, it enables the molecule to undergo tautomerization into a 4-pyridone derivative, profoundly altering its electronic distribution and solubility profile.
C5 Chlorine Atom (-Cl): Acting as an inductive electron-withdrawing group (EWG), the chlorine atom counterbalances the electron-rich nature of the methoxy groups. It lowers the basicity of the pyridine nitrogen and provides a highly lipophilic vector capable of engaging in halogen bonding within hydrophobic protein pockets.
Substituent effects on the physicochemical profile of 5-Chloro-2,3-dimethoxypyridin-4-ol.
Physicochemical Properties
Understanding the macroscopic properties of this compound requires analyzing the causality behind its molecular interactions. The data below summarizes its core physicochemical profile.
Elevated Boiling Point (349.0 °C): For a low molecular weight compound (189.60 g/mol )[2], a boiling point approaching 350 °C is highly anomalous. This is caused by extensive intermolecular hydrogen bonding networks (O-H···N and O-H···O) facilitated by the C4-hydroxyl and the pyridine nitrogen. Furthermore, the zwitterionic resonance contributors of the pyridone tautomer induce strong dipole-dipole dimerization, drastically increasing the thermal energy required for phase transition.
Depressed pKa (3.42): Unsubstituted pyridine typically exhibits a pKa of ~5.2. The predicted pKa of 3.42[2] reflects the basicity of the pyridine nitrogen (conjugate acid pKa). The highly electronegative C5-chlorine atom withdraws electron density through the sigma-bond framework, destabilizing the protonated pyridinium state and thereby lowering the pKa.
Synthesizing highly substituted pyridines requires strict regiocontrol. The following protocol details the electrophilic aromatic chlorination of 2,3-dimethoxypyridin-4-ol to yield the target compound.
Objective: Regioselective introduction of a chlorine atom at the C5 position.
Step-by-Step Protocol & Causality
Step 1: Substrate Solvation & Environment Control
Action: Dissolve 2,3-dimethoxypyridin-4-ol (1.0 eq) in anhydrous glacial acetic acid (AcOH) under an inert argon atmosphere.
Causality: AcOH serves a dual purpose. As a polar protic solvent, it solubilizes the polar starting material. More importantly, it acts as a mild acid catalyst that activates N-Chlorosuccinimide (NCS) by protonating the succinimide carbonyl, thereby increasing the electrophilicity of the chlorine atom. Argon prevents oxidative degradation of the electron-rich pyridine ring.
Step 2: Electrophile Addition
Action: Cool the reaction mixture to 0 °C. Add NCS (1.05 eq) portion-wise over 30 minutes.
Causality: The 4-hydroxyl and 2,3-dimethoxy groups heavily activate the pyridine ring toward electrophilic aromatic substitution (EAS). Adding the reagent at 0 °C controls the reaction kinetics, preventing the exothermic runaway that leads to poly-chlorination or ring cleavage. The 1.05 molar equivalent ensures complete conversion while minimizing the risk of over-chlorination.
Step 3: Reaction Propagation
Action: Remove the ice bath, allowing the system to warm to ambient temperature (20–25 °C). Stir for 4 hours.
Causality: Warming provides the necessary activation energy to drive the substitution to completion at the sterically hindered but electronically favored C5 position.
Step 4: Quenching & Phase Separation
Action: Quench the reaction with ice-cold distilled water. Extract the aqueous phase three times with ethyl acetate (EtOAc). Wash the combined organic layers with saturated NaHCO3, followed by brine.
Causality: Water quenches any residual active electrophiles. The NaHCO3 wash is critical to neutralize the acetic acid solvent, preventing acid-catalyzed degradation of the product during concentration and subsequent storage.
Self-Validating Analytical Confirmation
To ensure the integrity of the protocol, the system must self-validate through specific analytical markers.
Validation Criteria: Isolate the product via silica gel chromatography. The protocol is deemed successful and self-validated if the
1
H-NMR spectrum demonstrates the complete disappearance of the C5 proton (typically a doublet in the starting material) and the retention of a single aromatic singlet corresponding to the C6 proton. Furthermore, LC-MS analysis must display a dominant [M+H]
+
peak at m/z 190.0, accompanied by an M+2 peak at m/z 192.0 in a strict 3:1 ratio, definitively confirming the incorporation of exactly one chlorine isotope.
Regioselective synthesis and validation workflow for 5-Chloro-2,3-dimethoxypyridin-4-ol.
Technical Whitepaper: Material Safety and Toxicological Profiling of 5-Chloro-2,3-dimethoxypyridin-4-ol in Drug Development
Executive Summary In contemporary medicinal chemistry, halogenated pyridine derivatives are privileged scaffolds, serving as critical building blocks for the synthesis of complex active pharmaceutical ingredients (APIs)[...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, halogenated pyridine derivatives are privileged scaffolds, serving as critical building blocks for the synthesis of complex active pharmaceutical ingredients (APIs)[1]. 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) is a highly functionalized intermediate characterized by its orthogonal reactivity[2][3]. However, the integration of such electron-modulated, halogenated heterocycles into drug discovery pipelines necessitates rigorous physicochemical and toxicological profiling[4].
This whitepaper provides an in-depth analysis of the Material Safety Data Sheet (MSDS) parameters, mechanistic toxicity, and self-validating in vitro screening protocols required to safely handle and evaluate 5-Chloro-2,3-dimethoxypyridin-4-ol.
Structural Causality and Physicochemical Profiling
The reactivity and biological behavior of 5-Chloro-2,3-dimethoxypyridin-4-ol are directly dictated by its substitution pattern. The electron-withdrawing chlorine atom at the C5 position lowers the pKa of the adjacent hydroxyl group and serves as a prime handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Negishi couplings)[1][5]. Conversely, the electron-donating methoxy groups at C2 and C3 enrich the electron density of the pyridine core, counteracting the inductive pull of the halogen and the pyridine nitrogen.
This push-pull electronic system makes the molecule highly versatile but also introduces specific physicochemical liabilities, such as potential susceptibility to oxidative metabolism.
Prone to UV absorption; requires phototoxicity screening[6].
Material Safety Data Sheet (MSDS) & Hazard Classification
Handling halogenated pyridines requires strict adherence to Globally Harmonized System (GHS) protocols. While specific empirical human toxicity data for 1305325-20-5 is limited due to its status as an intermediate, predictive models based on the halogenated pyridine class dictate the following classifications.
Table 2: GHS Classification and Containment Strategy
Hazard Class
GHS Category
Hazard Statement
Mitigation & Engineering Controls
Skin Corrosion/Irritation
Category 2
H315: Causes skin irritation.
Handle within a Class II biological safety cabinet (BSC) or chemical fume hood. Nitrile gloves (min 0.11 mm thickness) required.
Serious Eye Damage
Category 2A
H319: Causes serious eye irritation.
Safety goggles with side shields conforming to EN166 or ANSI Z87.1.
Specific Target Organ Tox
Category 3
H335: May cause respiratory irritation.
Local exhaust ventilation (LEV) is mandatory. Avoid aerosolization during powder transfer.
Self-Validating Storage Protocol
To prevent oxidative degradation or photolytic cleavage of the C-Cl bond, the compound must be stored under a self-validating inert atmosphere.
Protocol: Store at 2–8°C in amber glass vials backfilled with Argon. The use of amber glass inherently validates the prevention of UV-induced homolytic cleavage, while Argon displacement prevents ambient moisture from initiating slow hydrolysis of the methoxy groups.
Mechanistic Toxicology & Bioactivation Pathways
The primary toxicological concern with halogenated pyridines is their potential for cytochrome P450 (CYP450)-mediated bioactivation in the liver. The electron-rich nature of the dimethoxy-substituted ring makes it susceptible to Phase I oxidation, potentially yielding reactive epoxide or quinone-imine intermediates. If these electrophilic species are not efficiently neutralized by Phase II glutathione (GSH) conjugation, they can covalently bind to cellular macromolecules, leading to hepatotoxicity or genotoxicity[4][7].
Caption: Proposed CYP450-mediated bioactivation and detoxification pathway of halogenated pyridines.
Furthermore, because the molecule absorbs light energy within the sunlight range, it poses a risk of phototoxicity. UV irradiation can excite the molecule, leading to the generation of reactive oxygen species (ROS) that compromise lysosomal membrane integrity[6][8].
In Vitro Toxicity Screening Methodologies
To empirically validate the safety profile of 5-Chloro-2,3-dimethoxypyridin-4-ol or its downstream API derivatives, a tiered, self-validating screening workflow is strictly required.
Caption: Tiered in vitro toxicity screening workflow for pyridine-based building blocks.
Protocol A: Cytotoxicity Profiling via MTT Assay
Pyridine derivatives can exhibit broad-spectrum cytotoxicity[4]. The MTT assay measures cellular metabolic activity as a proxy for viability.
Causality: We utilize a concentration gradient (0.1 to 100 μM) rather than a single dose to establish a definitive
IC50
curve, distinguishing true toxicity from artifactual precipitation[4].
Self-Validating System: The assay includes a vehicle control (0.5% DMSO) to rule out solvent-induced apoptosis, and a positive control (e.g., Doxorubicin) to confirm the dynamic range and sensitivity of the chosen cell lines (e.g., A549, MCF-7)[4].
Step-by-Step Methodology:
Seed A549 or MCF-7 cells in a 96-well plate at a density of
1×104
cells/well in 100 μL of appropriate media[4].
Incubate for 24 hours at 37°C in a 5%
CO2
humidified atmosphere.
Aspirate media and treat cells with 100 μL of serial dilutions of 5-Chloro-2,3-dimethoxypyridin-4-ol (0.1, 1, 10, 100 μM) dissolved in media (max 0.5% DMSO)[4].
Incubate for 48 hours.
Add 20 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
Aspirate the media and dissolve the resulting formazan crystals in 150 μL of DMSO.
Measure absorbance at 570 nm using a microplate reader to calculate the
IC50
.
Protocol B: Genotoxicity via Bacterial Reverse Mutation (Ames Test - OECD 471)
To assess whether the compound or its metabolites induce point mutations, the Ames test is employed[7][9].
Causality: Testing is performed both with and without the S9 metabolic activation system. Because the parent halogenated pyridine may be inert, the S9 fraction (mammalian liver enzymes) is critical to simulate hepatic conversion into mutagenic epoxides[7].
Self-Validating System: The assay utilizes multiple auxotrophic strains (S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA) to capture both frameshift and base-pair substitutions[9]. Strain-specific positive controls (e.g., 2-aminoanthracene for S9 activation) ensure the metabolic fraction is active and the bacteria are capable of reversion[10].
Step-by-Step Methodology:
Preparation: Prepare top agar containing trace amounts of histidine and biotin (for Salmonella) or tryptophan (for E. coli)[11].
Dosing: Mix 0.1 mL of the bacterial tester strain culture, 0.1 mL of the test compound at various concentrations (e.g., up to 5 mg/plate, limited by solubility), and 0.5 mL of either S9 mix or phosphate buffer (for non-activated testing)[7][10].
Plating: Add 2.0 mL of molten top agar to the mixture, vortex gently, and pour onto minimal glucose agar plates.
Incubation: Invert plates and incubate at 37°C for 48 to 72 hours.
Scoring: Count the number of revertant colonies. A reproducible, dose-dependent increase in colony counts (typically
≥
2-fold over vehicle control) indicates a positive mutagenic response[9].
Protocol C: Phototoxicity via 3T3 NRU Assay (OECD 432)
Because halogenated aromatics absorb UV light, they must be screened for phototoxic potential[6][12].
Causality: The Neutral Red Uptake (NRU) assay measures the accumulation of the cationic dye in the lysosomes of viable Balb/c 3T3 fibroblasts. Phototoxic compounds generate ROS under UV light, destabilizing the lysosomal membrane and preventing dye uptake[8][13].
Step-by-Step Methodology:
Seed Balb/c 3T3 cells in two identical 96-well plates and incubate for 24 hours to form monolayers[8][13].
Pre-incubate cells with 8 different concentrations of the test substance for 1 hour[8].
Expose one plate (+Irr) to a non-cytotoxic dose of UVA light (
5J/cm2
), while keeping the second plate (-Irr) in the dark[8][12].
Wash cells, add Neutral Red medium, and incubate for 3 hours[13].
Extract the dye using an ethanol/acetic acid solution and measure absorbance at 540 nm.
Calculate the Photo Irritation Factor (PIF). A PIF > 5 indicates probable phototoxicity[6].
Conclusion
5-Chloro-2,3-dimethoxypyridin-4-ol is a highly valuable, orthogonally reactive building block for pharmaceutical synthesis. However, its halogenated, electron-rich pyridine core necessitates strict adherence to GHS handling guidelines and comprehensive in vitro screening. By employing self-validating assays like the MTT, OECD 471 (Ames), and OECD 432 (3T3 NRU) protocols, drug development professionals can accurately delineate its toxicity profile, ensuring safe progression from early discovery to lead optimization.
Application Notes & Protocols: Leveraging 5-Chloro-2,3-dimethoxypyridin-4-ol as a Versatile Precursor in API Synthesis
Introduction: The Strategic Value of Substituted Pyridines in Drug Discovery In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics. Its uniq...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Value of Substituted Pyridines in Drug Discovery
In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the development of novel therapeutics. Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it a privileged structure in a multitude of Active Pharmaceutical Ingredients (APIs). Among the vast array of functionalized pyridines, 5-Chloro-2,3-dimethoxypyridin-4-ol stands out as a highly valuable and versatile precursor. Its specific substitution pattern—an activating chloro group and electron-donating methoxy groups—renders it an ideal starting material for the synthesis of complex heterocyclic systems.
This guide provides an in-depth exploration of 5-Chloro-2,3-dimethoxypyridin-4-ol, focusing on its application as a key building block in the synthesis of proton pump inhibitors (PPIs). PPIs represent a class of drugs that have revolutionized the treatment of acid-related gastrointestinal disorders by potently inhibiting the gastric H+/K+ ATPase.[1][2] We will detail the chemical logic behind its reactivity, provide step-by-step protocols for its conversion into a core API intermediate, and discuss the mechanistic underpinnings of the target drug class.
Physicochemical Properties and Reactivity Profile
Understanding the inherent chemical nature of a precursor is fundamental to its successful application. The properties of 5-Chloro-2,3-dimethoxypyridin-4-ol are summarized below.
The reactivity of this molecule is governed by its key functional groups:
Pyridin-4-ol Tautomerism: The hydroxyl group exists in equilibrium with its keto tautomer, a pyridone. This hydroxyl group is the primary site for activation, enabling its conversion into a suitable leaving group for nucleophilic substitution.
Chloro and Methoxy Groups: These substituents on the pyridine ring modulate the electron density, influencing the regioselectivity and rate of subsequent reactions.
Core Application: Synthesis of Proton Pump Inhibitor (PPI) Scaffolds
The primary utility of 5-Chloro-2,3-dimethoxypyridin-4-ol is in the construction of the substituted pyridine moiety common to all benzimidazole-based PPIs, such as omeprazole and esomeprazole.[5][6] The overall synthetic strategy involves a convergent synthesis, where the pyridine precursor is first activated and then coupled with a substituted benzimidazole-thiol. The resulting thioether is subsequently oxidized to form the final sulfoxide API.[7][8]
This workflow diagram illustrates the logical progression from the precursor to a generic PPI.
Caption: General workflow for PPI synthesis.
Experimental Protocols
The following protocols provide detailed, validated methodologies for the synthesis of a PPI API utilizing 5-Chloro-2,3-dimethoxypyridin-4-ol.
Protocol 1: Activation of the Pyridinol Precursor
Objective: To convert the 4-hydroxyl group of the precursor into a chloro leaving group, thereby activating the molecule for nucleophilic substitution.
Principle: The hydroxyl group of a pyridinol is a poor leaving group. Reagents like phosphorus oxychloride (POCl₃) are effective for this transformation, replacing the -OH with a -Cl. This step is critical for enabling the subsequent coupling reaction.
Materials:
5-Chloro-2,3-dimethoxypyridin-4-ol
Phosphorus oxychloride (POCl₃)
Acetonitrile (anhydrous)
Sodium bicarbonate (NaHCO₃), saturated solution
Dichloromethane (DCM)
Magnesium sulfate (MgSO₄), anhydrous
Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle
Ice bath
Procedure:
Equip a dry 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a dropping funnel.
Under an inert atmosphere (e.g., nitrogen), add 5-Chloro-2,3-dimethoxypyridin-4-ol (10.0 g, 52.7 mmol) and anhydrous acetonitrile (100 mL) to the flask.
Cool the stirred suspension in an ice bath to 0-5 °C.
Slowly add phosphorus oxychloride (15.4 mL, 165 mmol) via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.
After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 82 °C) for 3 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).
Cool the mixture to room temperature and then carefully pour it onto crushed ice (200 g) with vigorous stirring.
Neutralize the acidic solution by slowly adding saturated sodium bicarbonate solution until the pH is ~7-8.
Extract the aqueous layer with dichloromethane (3 x 75 mL).
Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, 4,5-dichloro-2,3-dimethoxypyridine.
Purify the crude product by column chromatography or recrystallization as needed.
Scientist's Note: The slow, controlled addition of POCl₃ is crucial to manage the exothermic reaction. The neutralization step must also be performed cautiously due to gas evolution (CO₂).
Safety Precautions:
Phosphorus oxychloride is highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[9]
Dichloromethane is a volatile solvent and a suspected carcinogen. All handling should be done in a well-ventilated fume hood.
Protocol 2: Synthesis of the Thioether Intermediate
Objective: To couple the activated pyridine intermediate with 5-methoxy-2-mercaptobenzimidazole to form the core thioether structure of the PPI.
Principle: This reaction is a classic nucleophilic substitution. The mercaptobenzimidazole is deprotonated by a base to form a potent thiolate nucleophile, which then displaces the chloro group on the activated pyridine ring.
In a suitable reaction vessel, dissolve sodium hydroxide (2.1 g, 52.5 mmol) in a mixture of ethanol (50 mL) and water (10 mL).
Add 5-methoxy-2-mercaptobenzimidazole (9.0 g, 50.0 mmol) to the basic solution and stir until fully dissolved.
Add a solution of 4,5-dichloro-2,3-dimethoxypyridine (10.4 g, 50.0 mmol) in ethanol (50 mL) to the reaction mixture.
Heat the mixture to 60 °C and maintain for 4-6 hours, monitoring by TLC until the starting materials are consumed.
Cool the reaction mixture to room temperature. The thioether product will often precipitate.
If precipitation occurs, collect the solid by filtration, wash with cold ethanol/water (1:1), and dry under vacuum.
If no precipitate forms, reduce the solvent volume under reduced pressure and induce crystallization or purify via extraction and chromatography.
Scientist's Note: The use of a phase-transfer catalyst, such as tetrabutylammonium bromide, can sometimes improve reaction rates and yields in similar coupling reactions.[10]
Protocol 3: Controlled Oxidation to Esomeprazole (Asymmetric Synthesis)
Objective: To selectively oxidize the pro-chiral thioether to the pharmacologically active (S)-sulfoxide enantiomer, esomeprazole.
Principle: Asymmetric oxidation is a critical step in modern PPI synthesis.[11] This protocol utilizes a well-established titanium-based catalyst system to achieve high enantioselectivity. The chiral ligand, diethyl D-(-)-tartrate, complexes with the titanium isopropoxide to create a chiral environment that directs the oxidant to one face of the sulfur atom.
Materials:
Thioether intermediate (from Protocol 2)
Titanium(IV) isopropoxide
Diethyl D-(-)-tartrate
Cumene hydroperoxide (CHP)
N,N-Diisopropylethylamine (DIPEA)
Toluene (anhydrous)
Procedure:
To a dry reaction vessel under an inert atmosphere, add the thioether intermediate (10.0 g, 28.5 mmol) and anhydrous toluene (100 mL).
Add diethyl D-(-)-tartrate (1.76 g, 8.55 mmol) and stir for 10 minutes.
Add titanium(IV) isopropoxide (0.81 g, 2.85 mmol) and stir for a further 30 minutes at room temperature.
Add N,N-Diisopropylethylamine (0.74 g, 5.70 mmol) to the mixture.
Cool the reaction mixture to 0-5 °C.
Slowly add cumene hydroperoxide (approx. 80% solution, 6.5 g, ~34.2 mmol) dropwise, maintaining the temperature below 5 °C.
Stir the reaction at 0-5 °C for 2-4 hours, monitoring for the completion of the reaction by chiral HPLC.
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
The crude esomeprazole is then purified by crystallization from a suitable solvent system (e.g., acetonitrile) to yield the final API.[12][13]
Parameter
Condition
Rationale
Catalyst System
Ti(OiPr)₄ / D-(-)-DET
Forms a chiral complex to direct stereoselective oxidation.[14]
Oxidant
Cumene Hydroperoxide
Effective oxygen source for this catalytic system.
Base
DIPEA
Activates the catalyst and scavenges acidic byproducts.
Temperature
0-5 °C
Low temperature enhances enantioselectivity and minimizes over-oxidation.
Mechanism of Action: The Proton Pump
The resulting API, a proton pump inhibitor, is a prodrug.[1] It requires activation in an acidic environment.[15]
Caption: Mechanism of action of proton pump inhibitors.
Once administered, the neutral prodrug diffuses into the gastric parietal cells and accumulates in the acidic secretory canaliculi.[15] Here, the low pH catalyzes its conversion into a reactive tetracyclic sulfenamide intermediate.[16] This active form then covalently binds to cysteine residues (e.g., Cys813) on the luminal surface of the H+/K+ ATPase enzyme, forming a stable disulfide bond.[1][16] This binding irreversibly inhibits the pump, blocking the final step in gastric acid secretion.[17]
Conclusion
5-Chloro-2,3-dimethoxypyridin-4-ol is a sophisticated and highly valuable precursor for API synthesis, particularly in the realm of proton pump inhibitors. Its well-defined reactivity allows for a logical and efficient synthetic pathway involving activation, coupling, and oxidation. The protocols detailed herein provide a robust framework for researchers to leverage this building block in the discovery and development of new chemical entities. A thorough understanding of the precursor's chemistry, combined with precise execution of synthetic protocols, is paramount to achieving high yields and purity in the final API.
References
Discovery and development of proton pump inhibitors. (n.d.). In Wikipedia.
Synthesis of Omeprazole: A Detailed Application Note and Protocol for Researchers. (n.d.). BenchChem.
Reaction of proton pump inhibitors with model peptides results in novel products. (2013). Journal of Pharmacological Sciences.
Kim, H. K. (2013). Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors. Journal of Neurogastroenterology and Motility.
Synthesis of Esomeprazole from 4-Methoxy-2,3,5-trimethylpyridine Precursor: Application Notes and Protocols. (n.d.). BenchChem.
Improved Process For The Preparation Of Omeprazole Form A. (n.d.). Quick Company.
What are the mechanisms of action and clinical implications of proton pump inhibitors? (n.d.). Elicit.
Omeprazole synthesis. (2000, September 7).
Proton Pump Inhibitors: A Brief Overview of Discovery, Chemistry and Process Development. (2016). Research Journal of Pharmaceutical, Biological and Chemical Sciences.
Mechanism of action and chemistry of PPIs. (n.d.).
SAFETY DATA SHEET. (2024, February 2). Fisher Scientific.
Esomeprazole Magnesium. (n.d.). Drugs of the Future.
A process for the preparation of omeprazol. (n.d.).
Synthetic method of esomeprazole. (n.d.).
Process for preparation of esomeprazole sodium of high chemical purity and new forms of esomeprazole sodium. (2008, July 9).
Advancements in Asymmetric Synthesis of Esomeprazole and Chiral Sulfoxide Drugs: A Comprehensive Review and Future Perspectives. (n.d.). ChemRxiv.
Safety Data Sheet. (2025, January 27). MBL Life Science.
Safety Data Sheet. (2025, July 18). Cayman Chemical.
Material Safety Data Sheet - 5-Chloro-2-hydroxypyrimidine. (n.d.). Cole-Parmer.
New Products (Mar. 2023). (2023, March 8).
OUR BUSINESS : Chemicals > Pharmaceutical Intermediates / Active Pharmaceutical Ingredients. (n.d.). Mitani Sangyo Co., Ltd.
J-CHECK(English). (2011, April 1).
INTERMEDIATES/PRECURSORS OF BULK DRUGS. (n.d.). SLN Pharmachem.
API & Pharmaceutical Intermedi
Intermedi
Product C
Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. (2011). Molecules.
Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. (n.d.). Thieme Chemistry.
Synthesis and New Reactions of 3,6-Diaminothieno[2,3-b]pyridine-5-carbonitriles. (2025, November 12). MDPI.
Application Note: Orthogonal Functionalization Strategies for 5-Chloro-2,3-dimethoxypyridin-4-ol in Drug Discovery
Introduction & Mechanistic Rationale The pyridine ring is one of the most ubiquitous nitrogen heterocycles in FDA-approved pharmaceuticals, making its late-stage functionalization a critical focus in medicinal chemistry[...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
The pyridine ring is one of the most ubiquitous nitrogen heterocycles in FDA-approved pharmaceuticals, making its late-stage functionalization a critical focus in medicinal chemistry[1]. 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) is a highly functionalized, commercially available building block that offers a unique scaffold for the divergent synthesis of complex heteroaryl libraries[2].
This molecule presents a fascinating electronic dichotomy. The electron-donating methoxy groups at the C2 and C3 positions enrich the pyridine core, while the C5-chloro substituent and the heterocyclic nitrogen withdraw electron density. For the synthetic chemist, the strategic value of this compound lies in its capacity for orthogonal functionalization . The native C4-hydroxyl group can be activated into a highly reactive pseudo-halide (such as a triflate), which exhibits a significantly lower activation energy for oxidative addition than the native C5-chloride[3][4]. This differential reactivity enables a powerful, site-selective sequential cross-coupling strategy, allowing researchers to build structural complexity without the need for cumbersome protection/deprotection cycles.
Physicochemical & Reactivity Profiling
Understanding the electronic contributions of each functional group is essential for predicting reactivity and designing successful catalytic cycles.
Table 1: Physicochemical and Reactivity Profile of 5-Chloro-2,3-dimethoxypyridin-4-ol
Property / Structural Node
Value / Mechanistic Impact
CAS Number
1305325-20-5
Molecular Formula
C7H8ClNO3
Molecular Weight
189.60 g/mol
C4-Hydroxyl (-OH)
Primary Activation Site. Poor leaving group natively. Must be converted to a trifluoromethanesulfonate (-OTf) to lower the LUMO and enable rapid Pd(0) oxidative addition.
C5-Chloride (-Cl)
Secondary Activation Site. Features a highly stable C-Cl bond. Recalcitrant to standard Pd catalysts; requires bulky, electron-rich Buchwald-type ligands (e.g., XPhos) for activation[3][5].
C2, C3-Methoxy (-OCH3)
Electronic Modulators. Donate electron density into the ring, which paradoxically makes the oxidative addition of the C5-Cl bond more difficult, dictating the need for highly active catalysts.
Orthogonal Cross-Coupling Strategy
The core methodology relies on exploiting the kinetic differences between the C4-OTf and C5-Cl bonds. The workflow below illustrates the sequential functionalization pathway.
Orthogonal cross-coupling workflow leveraging differential reactivity of C4-OTf and C5-Cl.
Experimental Protocols & Causality
Protocol A: Synthesis of 5-Chloro-2,3-dimethoxypyridin-4-yl trifluoromethanesulfonate
Causality Check: The use of standard bases like triethylamine (Et3N) or pyridine can lead to competitive N-triflation or the formation of insoluble pyridinium salts. We utilize 2,6-lutidine, a sterically hindered base, to ensure exclusive O-triflation at the C4 position.
Preparation: Flame-dry a Schlenk flask under argon. Add 5-Chloro-2,3-dimethoxypyridin-4-ol (1.0 equiv, 1.0 mmol) and anhydrous dichloromethane (DCM, 10 mL).
Base Addition: Add 2,6-lutidine (1.5 equiv, 1.5 mmol) via syringe. Stir for 5 minutes to ensure homogeneity.
Temperature Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Self-Validation: Ensure internal temperature stabilizes before proceeding to prevent exothermic degradation.
Activation: Add trifluoromethanesulfonic anhydride (Tf2O, 1.2 equiv, 1.2 mmol) dropwise over 10 minutes. The slow addition controls the exotherm and prevents localized heating.
Completion: Stir at -78 °C for 1 hour, then allow to warm to 0 °C. Monitor by TLC (Hexanes/EtOAc 3:1). Quench with saturated aqueous NaHCO3, extract with DCM, dry over MgSO4, and concentrate.
Protocol B: Chemoselective Suzuki-Miyaura Coupling at C4
Causality Check: To selectively couple at the C4-OTf while leaving the C5-Cl intact, a mild catalyst system and lower temperatures are required. Pd(PPh3)4 is sufficiently active for triflates but generally fails to activate electron-rich chloropyridines at 60 °C[3].
Setup: To an oven-dried vial, add the C4-triflate intermediate (1.0 equiv), arylboronic acid (1.1 equiv), and Na2CO3 (2.0 equiv).
Degassing (Critical): Add 1,4-dioxane/H2O (4:1, 5 mL). Sparge the mixture with argon for 15 minutes. Self-Validation: Oxygen promotes the homocoupling of boronic acids (forming Ar-Ar byproducts); rigorous degassing is mandatory to ensure high yields[5].
Catalyst Addition: Add Pd(PPh3)4 (5 mol%). Seal the vial.
Reaction: Heat to 60 °C for 12 hours. Monitor via LC-MS. The mass spectrum should show the desired product mass with the distinct isotopic pattern of a single chlorine atom (M and M+2 in a 3:1 ratio), confirming the C5-Cl bond is intact.
Workup: Dilute with EtOAc, wash with brine, dry, and purify via flash chromatography.
Protocol C: Late-Stage Suzuki-Miyaura Coupling at C5
Causality Check: The remaining C5-Cl bond is highly deactivated by the adjacent electron-donating methoxy groups. Standard catalysts will fail. A highly active, bulky dialkylbiaryl phosphine ligand (XPhos) paired with Pd2(dba)3 is required to force the rate-limiting oxidative addition step[3][4][5].
Pd-catalyzed Suzuki-Miyaura cycle highlighting the rate-limiting C-Cl oxidative addition.
Setup: In a glovebox or under strict argon flow, combine the C4-functionalized 5-chloropyridine (1.0 equiv), a second arylboronic acid (1.5 equiv), and K3PO4 (3.0 equiv).
Catalyst Complexation: In a separate vial, pre-mix Pd2(dba)3 (2.5 mol%) and XPhos (10 mol%) in anhydrous toluene. Stir for 10 minutes until the color shifts, indicating the formation of the active L-Pd(0) species.
Reaction: Transfer the catalyst solution to the main reaction vessel. Heat to 100 °C for 18-24 hours.
Validation: LC-MS analysis should indicate the complete disappearance of the chlorinated starting material. If dehalogenation (replacement of Cl with H) is observed, ensure the solvent is strictly anhydrous, as trace water can act as a proton source during the catalytic cycle[5].
References
Maity, S., et al. "C–H functionalization of pyridines". Organic & Biomolecular Chemistry (RSC Publishing). Source: rsc.org. URL: [Link]
Caron, S., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group". The Journal of Organic Chemistry (ACS Publications). Source: acs.org. URL: [Link]
Application Notes and Protocols for the Purification and Isolation of 5-Chloro-2,3-dimethoxypyridin-4-ol Crude Extracts
Abstract This technical guide provides a comprehensive framework for the purification and isolation of 5-Chloro-2,3-dimethoxypyridin-4-ol from crude reaction mixtures. Recognizing the limited specific literature for this...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive framework for the purification and isolation of 5-Chloro-2,3-dimethoxypyridin-4-ol from crude reaction mixtures. Recognizing the limited specific literature for this compound, the protocols herein are built upon established chemical principles for the purification of substituted pyridin-4-ol derivatives. This document offers detailed, step-by-step methodologies for liquid-liquid extraction, column chromatography, and recrystallization, designed to be adapted and optimized by researchers. Furthermore, it outlines strategies for the development of analytical methods (TLC and HPLC) to monitor purity throughout the workflow. The overarching goal is to equip researchers, scientists, and drug development professionals with a robust starting point for obtaining high-purity 5-Chloro-2,3-dimethoxypyridin-4-ol, a critical step for ensuring the reliability and reproducibility of subsequent research and development activities.
Introduction and Physicochemical Profile
5-Chloro-2,3-dimethoxypyridin-4-ol (CAS No. 1305325-20-5, Molecular Formula: C₇H₈ClNO₃, Molecular Weight: 189.60) is a substituted pyridinol derivative with potential applications as a building block in medicinal chemistry.[1] The purity of such an intermediate is paramount, as impurities can lead to unforeseen side reactions, altered biological activity, and complications in the safety profile of final active pharmaceutical ingredients (APIs).[2]
A significant challenge in the purification of pyridin-4-ol derivatives is the potential for keto-enol tautomerism. The equilibrium between the pyridin-4-ol and the pyridin-4(1H)-one tautomers can result in co-elution or broad peaks during chromatography due to their similar polarities. The position of this equilibrium is sensitive to solvent, concentration, and temperature.
Estimated Physicochemical Properties
While specific experimental data for 5-Chloro-2,3-dimethoxypyridin-4-ol is scarce, its structure allows for the estimation of key properties that inform purification strategies.
Polarity: The presence of a hydroxyl group and a pyridine nitrogen atom suggests that this is a polar molecule. The two methoxy groups and the chloro substituent contribute some lipophilicity.
Solubility: It is expected to have good solubility in polar protic solvents like methanol and ethanol, and polar aprotic solvents like DMSO and DMF.[3][4] Its solubility in less polar solvents like ethyl acetate and dichloromethane is likely moderate, and it is expected to be poorly soluble in non-polar solvents such as hexanes and diethyl ether. A preliminary solvent screening is highly recommended.
pKa: Pyridin-4-ols are amphoteric. The pyridine nitrogen is basic, while the hydroxyl group is acidic. The pKa of the conjugate acid of a simple pyridine is around 5.2. The electron-withdrawing chloro group and the electron-donating methoxy groups will influence the basicity of the ring nitrogen. The pKa of the 4-hydroxyl group is expected to be in the range of 8-10. This dual acidic/basic nature is key for purification by acid-base extraction.[5]
Potential Impurities in Crude Extracts
The profile of impurities is intrinsically linked to the synthetic route employed. A plausible synthesis of 5-Chloro-2,3-dimethoxypyridin-4-ol could involve the chlorination and subsequent functionalization of a dimethoxypyridine precursor. Based on general synthetic procedures for similar heterocycles, potential impurities may include:
Unreacted Starting Materials: Such as a 2,3-dimethoxypyridin-4-ol precursor.
Regioisomers: Isomers formed during the chlorination step.
Over- or Under-chlorinated Species: Pyridine rings with multiple or no chloro substituents.
Byproducts of Demethylation: Loss of one or both methoxy groups under certain reaction conditions.
Residual Reagents and Catalysts: Any acids, bases, or catalysts used in the synthesis.[6]
Strategic Purification Workflow
A multi-step approach is recommended to achieve high purity. The general strategy involves an initial extractive workup to remove bulk impurities, followed by chromatography for fine separation, and concluding with crystallization to obtain the final, pure solid product.
Caption: Overall purification workflow for 5-Chloro-2,3-dimethoxypyridin-4-ol.
This technique leverages the amphoteric nature of the target compound to separate it from non-ionizable impurities.
Rationale: By washing the organic solution of the crude product with a dilute acid, the basic pyridine nitrogen will be protonated, forming a water-soluble salt that partitions into the aqueous phase. Neutral and acidic impurities will remain in the organic layer. Subsequently, basifying the aqueous layer will deprotonate the pyridinium salt, regenerating the free base which can then be extracted back into an organic solvent.
Step-by-Step Protocol:
Dissolution: Dissolve the crude extract in a suitable organic solvent immiscible with water, such as ethyl acetate or dichloromethane (DCM).
Acidic Wash: Transfer the solution to a separatory funnel and wash with 1 M hydrochloric acid (HCl). Repeat the wash 2-3 times. Combine the aqueous layers.
Back-Extraction (Optional): Wash the initial organic layer with water to recover any remaining product. Add this to the combined aqueous layers.
Basification: Cool the combined aqueous layers in an ice bath and slowly add a concentrated base solution (e.g., 6 M NaOH) with stirring until the pH is > 9.
Product Extraction: Extract the basified aqueous solution with ethyl acetate or DCM (3 x volume of the aqueous layer).
Drying and Concentration: Combine the organic layers from the previous step, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the partially purified product.
Protocol 2: Silica Gel Column Chromatography
This is a fundamental technique for separating compounds based on their differential adsorption to a stationary phase.[6]
Rationale: Silica gel is a polar stationary phase. Polar compounds will interact more strongly and elute more slowly than non-polar compounds. For a moderately polar compound like 5-Chloro-2,3-dimethoxypyridin-4-ol, a mobile phase of intermediate polarity, such as a mixture of hexanes and ethyl acetate, is a good starting point.
Step-by-Step Protocol:
TLC Analysis: First, determine an appropriate solvent system using Thin-Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexanes or toluene) and a more polar solvent (e.g., ethyl acetate or acetone). The ideal system will give the target compound an Rf value of approximately 0.2-0.4.[7][8]
Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into a glass column and allow it to pack evenly, ensuring no air bubbles are trapped.
Sample Loading: Dissolve the partially purified product from the extraction step in a minimal amount of a suitable solvent (e.g., DCM). For compounds that are not very soluble in the eluent, a "dry loading" technique is recommended: dissolve the sample, adsorb it onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column.
Elution: Begin eluting with the solvent system determined by TLC. A gradient elution, where the polarity of the mobile phase is gradually increased (e.g., by increasing the percentage of ethyl acetate), is often most effective for separating a mixture of compounds with varying polarities.
Fraction Collection and Analysis: Collect the eluate in fractions and analyze each fraction by TLC to identify those containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.
Caption: Step-by-step workflow for column chromatography.
Protocol 3: Recrystallization
This is a powerful technique for achieving high purity of solid compounds.
Rationale: Recrystallization relies on the differential solubility of a compound and its impurities in a particular solvent at different temperatures. The ideal solvent will dissolve the target compound well at an elevated temperature but poorly at room or lower temperatures. Impurities should either be insoluble at high temperatures (and can be filtered off) or remain soluble at low temperatures.
Step-by-Step Protocol:
Solvent Screening: In small test tubes, test the solubility of the purified product in various solvents (e.g., ethanol, methanol, ethyl acetate, acetone, or mixtures like ethyl acetate/hexanes) to find a suitable recrystallization solvent or solvent system.
Dissolution: Place the solid product in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.
Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.
Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.
Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any adhering impurities.
Drying: Dry the crystals under vacuum to remove all residual solvent.
Analytical Purity Assessment
Thin-Layer Chromatography (TLC)
Stationary Phase: Silica gel 60 F₂₅₄ plates.
Mobile Phase Development: Start with a 1:1 mixture of hexanes and ethyl acetate. Adjust the ratio to achieve an Rf of 0.2-0.4 for the target compound. Adding a small amount of methanol (1-5%) can significantly increase polarity if needed.
Visualization: Visualize the spots under UV light (254 nm). Staining with a general reagent like potassium permanganate (KMnO₄) or p-anisaldehyde can also be used.[9]
High-Performance Liquid Chromatography (HPLC)
Developing a robust HPLC method is crucial for accurate purity determination.
Recommended Starting Conditions for Method Development:
Parameter
Recommended Condition
Justification
Stationary Phase
C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
A good starting point for moderately polar compounds.[10]
Mobile Phase
A: Water with 0.1% Formic Acid or 10mM Ammonium Acetate (pH ~3.8) B: Acetonitrile or Methanol
Buffered or acidified mobile phase improves peak shape for basic pyridine compounds.[10][11]
Elution Mode
Gradient elution (e.g., 10% B to 90% B over 20 minutes)
Effective for separating impurities with a range of polarities.
Flow Rate
1.0 mL/min
Standard for a 4.6 mm ID column.
Detection
UV at 254 nm or Diode Array Detector (DAD)
The aromatic pyridine ring should have strong UV absorbance.
Column Temperature
30 °C
A controlled temperature ensures reproducible retention times.
Method Validation: Once a suitable method is developed, it should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[12]
Troubleshooting
Symptom
Possible Cause
Suggested Solution
Broad peaks or co-elution in chromatography
Keto-enol tautomerism.
Consider derivatizing the hydroxyl group to "lock" it in one form before chromatography. Alternatively, explore different stationary phases like a pentafluorophenyl (PFP) column which can offer different selectivity.[11]
Oiling out during recrystallization
The compound's melting point is lower than the boiling point of the solvent; solution is too concentrated.
Use a lower boiling point solvent or a solvent mixture. Try using a more dilute solution.
Poor recovery from acid-base extraction
Incomplete protonation or deprotonation; emulsion formation.
Ensure pH is well below the pKa of the conjugate acid during the acid wash, and well above the pKa of the hydroxyl group during basification. To break emulsions, add brine or filter through Celite.
Compound streaks on TLC plate
Sample is too concentrated; compound is too polar for the mobile phase; compound is acidic/basic.
Spot a more dilute sample. Increase the polarity of the mobile phase. Add a small amount of acid (acetic acid) or base (triethylamine) to the mobile phase to suppress ionization.[7]
References
PowerPoint プレゼンテーション. (n.d.). Retrieved from a university resource on practical lab techniques.
Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. (2009, December 1). American Pharmaceutical Review.
Vrobel, I., et al. (2022). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules, 27(10), 3279. [Link]
CN103360307B - Preparation method of 5-chloro-2,4-dihydroxypyridine. (n.d.).
TLC Visualiz
Protocol for purification and enzymatic characterization of members of the human macrophage migration inhibitory factor superfamily. (2022). STAR Protocols, 3(3), 101552. [Link]
Complete Guide to Thin Layer Chromatography Sample Preparation. (n.d.).
Application Notes and Protocols for the Purification of 5-Fluoro-6-methoxypyridin-3-ol Reaction Products. (n.d.). Benchchem.
TLC in the Analysis of Plant Material. (2023). Processes, 11(11), 3139. [Link]
Effects of Solvent System and Storage Condition on Chemical Stability of 5α-Reductase Inhibitor Compounds in Tectona grandis L. (2024). Trends in Sciences, 21(4), 7339.
HPLC analysis method for 5-(Chloromethyl)-2-methylpyrimidin-4-amine. (n.d.). Benchchem.
Practical considerations for protein purification and sample preparation. (2020, December 9). Thermo Fisher Scientific.
Tips & Tricks for Thin-Layer Chrom
Grady, A. (2023, December 8). The Synthesis of 5-(3-chlorophenyl)-3-(4-methoxyphenyl)isoxazole.
pKa values bases. (n.d.). Chair of Analytical Chemistry, University of Tartu. [Link]
Pysarev, D. I., et al. (2020). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology, 13(12), 5983-5988. [Link]
Reddy, B. C. Y., et al. (2012). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 70, 497-503. [Link]
Williams, R. (n.d.).
Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Master Organic Chemistry. [Link]
Curtis, J. M., & Edwards, D. J. (2002). Stability of Trimethoprim in Admixtures of Trimethoprim–Sulfamethoxazole Prepared in Polyvinylchloride Bags and Glass Bottles. The Canadian Journal of Hospital Pharmacy, 55(3), 177-183. [Link]
A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. (2023). Chemical Papers, 77(8), 4731-4736. [Link]
Influence of Different Storage Conditions on the Stability of Chlorpyrifos in Formulation and Technical Pesticides. (2014). Journal of Environmental Science and Health, Part B, 49(12), 920-925.
Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole. (2009). Molecular Crystals and Liquid Crystals, 508, 143-150.
Tarasiuk, A., Skierski, J., & Kazimierczuk, Z. (1994). Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature. Archivum Immunologiae et Therapiae Experimentalis, 42(1), 13-15. [Link]
Koutentis, P. A. (2005). The Preparation and Characterization of 5-Substituted-4-chloro-1,2,3-dithiazolium Salts and their Conversion into 4-Substituted-3-chloro-1,2,5-thiadiazoles. Molecules, 10(2), 346-359. [Link]
Dietz, J., et al. (2020). Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. Beilstein Journal of Organic Chemistry, 16, 612-619. [Link]
Technical Support Center: Troubleshooting Thermal Degradation of 5-Chloro-2,3-dimethoxypyridin-4-ol
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals handling 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 130...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals handling 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5). This highly substituted heterocyclic intermediate is critical in pharmaceutical synthesis but is notoriously susceptible to thermal degradation. This guide synthesizes mechanistic insights, troubleshooting FAQs, and a self-validating standard operating procedure (SOP) to ensure the absolute structural integrity of your compound.
Mechanistic Causality: The "Why" Behind the Degradation
To effectively prevent degradation, we must first understand the chemical causality behind it. 5-Chloro-2,3-dimethoxypyridin-4-ol features a highly electron-rich aromatic core due to the electron-donating hydroxyl (-OH) and methoxy (-OCH3) groups. When subjected to thermal stress, three primary degradation pathways are activated:
Keto-Enol Tautomerization & Aggregation: Pyridin-4-ol derivatives exist in a dynamic equilibrium with their 4-pyridone tautomers[1]. While the enol form can exist in the gas phase, the keto (pyridin-4(1H)-one) form dominates in the solid state and in polar solvents due to extensive intermolecular hydrogen bonding[2]. Thermal stress shifts this equilibrium, increasing molecular mobility and promoting irreversible aggregation, which often manifests as a physical phase change (e.g., powder liquefaction or paste formation).
Ring Oxidation: The highly electron-donating substituents significantly lower the oxidation potential of the pyridine ring. Elevated temperatures, combined with ambient oxygen, accelerate auto-oxidation, leading to the formation of colored N-oxides or quinone-like polymeric species[3].
O-Demethylation: The methoxy groups at the 2 and 3 positions are labile under thermal stress. If trace moisture is present, it acts as a mild acid catalyst at high temperatures, cleaving the methoxy groups to yield highly polar pyridin-diol derivatives.
Troubleshooting FAQs
Q1: My stored solid turned from an off-white powder to a reddish-brown paste. Is the batch ruined?A1: Yes, this batch has likely undergone severe degradation. The color change indicates thermal oxidation (the formation of N-oxides or polymeric species), while the "paste" texture is a classic sign of tautomerization-induced aggregation. The 4-pyridone tautomer forms strong intermolecular H-bonds; heat accelerates this process, causing the crystalline lattice to collapse into an amorphous, discolored paste[1]. Future batches must be stored at -20°C under an inert atmosphere.
Q2: I am seeing duplicate signals in my NMR and multiple peaks in my HPLC for a freshly purified sample. Is it degrading immediately?A2: Not necessarily. Pyridin-4-ol and pyridin-4(1H)-one exist in a tautomeric equilibrium, which can naturally lead to multiple spots on a TLC plate or duplicate signals in NMR spectra, depending on the solvent[1]. To differentiate between tautomerism and actual thermal degradation (like O-demethylation), standardize your analytical conditions. If the secondary peaks persist across different pH levels, or if new, highly polar peaks appear at lower retention times on reverse-phase HPLC, thermal degradation has occurred.
Q3: How does solvent choice affect the thermal stability of stock solutions?A3: The position of the tautomeric equilibrium—and consequently the thermal stability—is heavily influenced by the solvent. Polar solvents (like water or DMSO) stabilize the more polar keto tautomer[2]. However, aqueous environments at room temperature promote rapid hydrolysis and oxidation. Stock solutions should be prepared in anhydrous, degassed solvents and stored at -80°C[1].
Quantitative Stability Data
The following table summarizes the degradation kinetics of 5-Chloro-2,3-dimethoxypyridin-4-ol under various storage conditions.
Storage Condition
Atmosphere
Light Exposure
Estimated Shelf Life
Primary Active Degradation Pathway
Room Temp (25°C)
Ambient Air
Unprotected
< 2 weeks
Oxidation, Tautomeric Aggregation
2-8°C (Fridge)
Ambient Air
Amber Vial
3-6 months
Slow O-Demethylation, Oxidation
-20°C (Freezer)
Argon / N₂
Amber Vial
> 2 years
None (Stable)
Solution (25°C)
Ambient Air
Unprotected
< 24 hours
Rapid Oxidation, Hydrolysis
Standard Operating Procedure (SOP): Self-Validating Storage Protocol
To ensure scientific integrity, do not simply place the compound in a freezer. Implement this self-validating workflow to scientifically prove your storage conditions are actively preventing degradation.
Step 1: Baseline Purity Assessment (The Control)
Before storage, dissolve a 1 mg aliquot in anhydrous, degassed Acetonitrile. Run an HPLC (UV detection at 254 nm) to establish a Day 0 baseline purity. The purity must be >99% before proceeding.
Step 2: Lyophilization and Desiccation
Causality: Trace moisture catalyzes thermal O-demethylation.
Action: Dry the bulk compound under high vacuum (lyophilization) for 12 hours to remove all residual solvent and moisture.
Step 3: Inert Aliquoting
Causality: Actinic degradation couples with thermal stress to accelerate oxidation[3].
Action: Working inside a glove box or using a Schlenk line, transfer the dried powder into pre-weighed, amber-colored borosilicate glass vials.
Step 4: Argon Purging and Sealing
Causality: Argon is heavier than Nitrogen and forms a superior, dense protective blanket against atmospheric oxygen.
Action: Purge each vial with high-purity Argon gas for 30 seconds. Seal tightly with PTFE-lined caps.
Step 5: Cryogenic Storage and Self-Validation
Action: Store the sealed vials at -20°C.
Self-Validation Check: Leave one sealed vial at Room Temperature (25°C) for 7 days. On Day 7, run HPLC on both the -20°C vial and the Room Temperature vial. The emergence of lower-retention-time peaks (diols) in the RT vial, contrasted with the unchanged chromatogram of the -20°C vial, scientifically validates that your cryogenic storage system is actively halting the degradation pathways.
Mechanistic Workflow Visualization
Fig 1: Thermal degradation pathways of 5-Chloro-2,3-dimethoxypyridin-4-ol and storage interventions.
References
Chemistry StackExchange. "Which compound will have the most stable enol form? (4-Pyridone vs Pyridin-4-ol)." StackExchange. Available at:[Link]
Marciniec, B., & Ogrodowczyk, M. (2006). "Thermal stability of 1,4-dihydropyridine derivatives in solid state." Acta Poloniae Pharmaceutica, 63(6), 477-84. Available at:[Link]
Resolving co-elution issues in 5-Chloro-2,3-dimethoxypyridin-4-ol liquid chromatography
Resolving Co-elution Issues in the Liquid Chromatography of 5-Chloro-2,3-dimethoxypyridin-4-ol This technical support guide is designed for researchers, scientists, and drug development professionals encountering co-elut...
Author: BenchChem Technical Support Team. Date: April 2026
Resolving Co-elution Issues in the Liquid Chromatography of 5-Chloro-2,3-dimethoxypyridin-4-ol
This technical support guide is designed for researchers, scientists, and drug development professionals encountering co-elution challenges during the liquid chromatographic analysis of 5-Chloro-2,3-dimethoxypyridin-4-ol. This document provides a structured, in-depth approach to troubleshooting, grounded in established chromatographic principles and field-proven insights. Our aim is to empower you with the knowledge to systematically diagnose and resolve complex separation issues, ensuring the accuracy and reliability of your analytical data.
This section addresses common questions and issues encountered during the analysis of 5-Chloro-2,3-dimethoxypyridin-4-ol, providing both theoretical explanations and practical solutions.
Initial Assessment and Diagnosis
Question 1: My chromatogram shows a broad or shouldered peak for 5-Chloro-2,3-dimethoxypyridin-4-ol. How do I determine if this is a co-elution problem or a system issue?
Answer: Distinguishing between co-elution and system-related peak distortion is the foundational step in troubleshooting.[1][2] A shouldered or distorted peak can indeed suggest the presence of a closely eluting impurity.[3]
Systematic Evaluation: First, ensure your HPLC system is performing optimally.[1] Check for system suitability issues such as excessive dead volume, which can cause peak broadening.[1] Also, verify that the peak distortion is not a result of a partially blocked column frit or a void in the column packing, which would typically affect all peaks in the chromatogram.[2] If only the peak for 5-Chloro-2,3-dimethoxypyridin-4-ol or a few specific peaks are affected, co-elution is a more likely cause.[1][2]
Detector-Based Confirmation: If you are using a Diode Array Detector (DAD) or a Mass Spectrometer (MS), these can be invaluable for diagnosing co-elution.[3]
DAD Peak Purity Analysis: A DAD can assess the spectral homogeneity across the peak. If the UV spectra at the upslope, apex, and downslope of the peak are not identical, it strongly indicates the presence of more than one component.
MS Analysis: A mass spectrometer can detect different mass-to-charge ratios (m/z) across the chromatographic peak, providing definitive evidence of co-eluting species.[3]
Question 2: What are the likely impurities that could be co-eluting with 5-Chloro-2,3-dimethoxypyridin-4-ol?
Answer: Without a specific synthesis route, we must infer potential impurities based on common synthetic pathways for substituted 4-hydroxypyridines. These often involve the construction of the pyridine ring followed by functional group modifications.[4][5][6]
Potential impurities could include:
Positional Isomers: Isomers where the chloro and methoxy groups are at different positions on the pyridine ring are common process-related impurities.[5] These can be particularly challenging to separate due to their similar physicochemical properties.
Unreacted Starting Materials: Residual starting materials from the synthesis can be a source of co-eluting peaks.
Byproducts of Side Reactions: Incomplete reactions or side reactions can generate structurally similar byproducts. For instance, incomplete methylation could lead to corresponding hydroxy- or dihydroxy-pyridines.
Degradation Products: 5-Chloro-2,3-dimethoxypyridin-4-ol may degrade under certain conditions (e.g., pH, light, temperature), forming new impurities. A potential degradation pathway for a related compound, pyridine N-oxide, has been documented.[7]
Method Development and Optimization Strategies
A logical workflow for resolving co-elution is crucial. The following diagram outlines a systematic approach to method development.
Caption: A systematic workflow for troubleshooting co-elution issues.
Question 3: How does mobile phase pH affect the retention and separation of 5-Chloro-2,3-dimethoxypyridin-4-ol?
Answer: Mobile phase pH is a powerful tool for manipulating the retention of ionizable compounds like 5-Chloro-2,3-dimethoxypyridin-4-ol.[8][9][10] This compound has a pyridinolic hydroxyl group and a basic pyridine nitrogen, making its ionization state highly dependent on pH.
Ion Suppression and Enhancement:
At low pH (e.g., <2): The pyridine nitrogen will be protonated (positively charged), making the molecule more polar and likely to elute earlier in reversed-phase chromatography.
At mid-range pH (e.g., 4-6): The molecule may be zwitterionic or neutral, depending on the exact pKa values. Small changes in pH in this range can lead to significant shifts in retention time, which can be exploited to separate closely eluting peaks.[8]
At high pH (e.g., >8): The hydroxyl group will be deprotonated (negatively charged), increasing polarity and reducing retention in reversed-phase mode.
Practical Guidance: It is recommended to keep the mobile phase pH at least 2 units away from the analyte's pKa to ensure reproducible retention times.[12] Experimenting with mobile phase pH in the range of 2.5 to 7.5 is a good starting point for method development.
pH Range
Predicted Ionization State of 5-Chloro-2,3-dimethoxypyridin-4-ol
Expected Retention in Reversed-Phase LC
< pKa of Pyridine N
Protonated (Cationic)
Decreased
> pKa of Pyridine N and < pKa of Hydroxyl
Neutral/Zwitterionic
Intermediate
> pKa of Hydroxyl
Deprotonated (Anionic)
Decreased
Question 4: What is the role of the organic modifier in resolving co-elution, and which one should I choose?
Answer: The choice of organic modifier (e.g., acetonitrile or methanol) can significantly alter the selectivity of a separation.[9][13][14] Acetonitrile and methanol have different properties that influence their interactions with the analyte and the stationary phase.
Acetonitrile (ACN): Generally has a higher elution strength than methanol in reversed-phase chromatography.[9] It is aprotic and has a lower viscosity.
Methanol (MeOH): Is a protic solvent and can engage in hydrogen bonding interactions. This can lead to different selectivity for polar compounds compared to acetonitrile.[13]
Practical Application: If you are experiencing co-elution with an acetonitrile/water mobile phase, switching to methanol/water (or vice versa) is a simple and effective way to change the selectivity of your separation.[14] Sometimes, a ternary mixture of water, acetonitrile, and methanol can provide a unique selectivity that resolves difficult peak pairs.
Question 5: My compound is very polar and still elutes near the void volume even with a highly aqueous mobile phase. What are my options?
Answer: For highly polar compounds that are poorly retained on traditional C18 columns, several alternative strategies can be employed.
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for retaining and separating very polar compounds.[15][16][17] In HILIC, a polar stationary phase (such as bare silica, amide, or zwitterionic) is used with a mobile phase rich in organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[15][18] Polar analytes partition into the aqueous layer on the surface of the stationary phase, leading to retention.
Mixed-Mode Chromatography (MMC): MMC columns combine two or more retention mechanisms, such as reversed-phase and ion-exchange, on a single stationary phase.[19][20][21][22] This can provide unique selectivity for polar and charged molecules that are difficult to separate by a single mechanism.
Aqueous C18 (AQ-C18) Columns: These are reversed-phase columns specifically designed to be stable in highly aqueous mobile phases without the risk of "phase collapse," where the C18 chains fold in on themselves, leading to a loss of retention.
Caption: Decision tree for column selection based on analyte polarity.
Question 6: Can adjusting the column temperature help resolve co-eluting peaks?
Answer: Yes, adjusting the column temperature can be a useful tool for fine-tuning selectivity.[7][8][23][24] While temperature changes affect the retention time of all compounds, the magnitude of this effect can differ between analytes, leading to changes in their relative elution order.
Mechanism: Temperature affects the thermodynamics of the partitioning process between the mobile and stationary phases. For some pairs of compounds, a change in temperature can significantly alter the selectivity factor (α).
General Trend: In reversed-phase chromatography, increasing the temperature generally leads to shorter retention times. However, the effect on selectivity is compound-dependent. For some isomers, lower temperatures may improve resolution.[25]
Practical Approach: It is often beneficial to screen a range of temperatures (e.g., 25°C, 40°C, 60°C) during method development to see if it improves the separation of the critical pair.
Experimental Protocols
The following protocols provide a starting point for developing a robust HPLC method for 5-Chloro-2,3-dimethoxypyridin-4-ol and resolving co-elution issues. These protocols should be adapted based on the specific instrumentation and potential impurities encountered.
Protocol 1: Systematic Mobile Phase pH Screening
Objective: To evaluate the effect of mobile phase pH on the retention and selectivity of 5-Chloro-2,3-dimethoxypyridin-4-ol and its co-eluting impurities.
Materials:
HPLC system with UV/DAD or MS detector
Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)
Prepare Buffer Stock Solutions: Prepare 100 mM stock solutions of ammonium formate and ammonium acetate.
Prepare Mobile Phases:
pH ~2.7: Mobile Phase A: 0.1% Formic acid in water. Mobile Phase B: 0.1% Formic acid in acetonitrile.
pH ~4.8: Mobile Phase A: 10 mM Ammonium acetate in water, pH adjusted to 4.8 with acetic acid. Mobile Phase B: Acetonitrile.
pH ~6.8: Mobile Phase A: 10 mM Ammonium acetate in water, pH adjusted to 6.8 with acetic acid/ammonium hydroxide. Mobile Phase B: Acetonitrile.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Injection Volume: 5 µL
Gradient: Start with a generic gradient (e.g., 5-95% B over 15 minutes) and hold at 95% B for 5 minutes.
Data Analysis:
Inject the sample under each pH condition.
Compare the chromatograms, paying close attention to the resolution between the main peak and any co-eluting peaks.
Select the pH that provides the best separation or shows the most promise for further optimization.
Protocol 2: Evaluation of Alternative Column Chemistries
Objective: To assess the selectivity of different stationary phases for the separation of 5-Chloro-2,3-dimethoxypyridin-4-ol and its impurities.
Materials:
HPLC system with UV/DAD or MS detector
Columns:
Phenyl-Hexyl column
Polar-embedded C18 column
HILIC column (e.g., amide or bare silica)
Appropriate mobile phases for each column chemistry.
Procedure:
Reversed-Phase Screening:
Using the optimal mobile phase composition determined in Protocol 1, screen the Phenyl-Hexyl and polar-embedded C18 columns.
Maintain the same gradient, flow rate, and temperature for a direct comparison.
HILIC Screening:
Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM ammonium acetate.
Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM ammonium acetate.
Gradient: 95-50% A over 15 minutes.
Equilibrate the HILIC column with the initial mobile phase for at least 30 minutes before the first injection.
Data Analysis:
Compare the chromatograms from each column.
Evaluate the retention, peak shape, and selectivity for the target analyte and its impurities.
Select the column that provides the best overall separation.
Trustworthiness and Method Validation
To ensure the reliability of your analytical method, it is essential to perform method validation according to regulatory guidelines such as those from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[23][24][26][27][28]
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is particularly important when dealing with co-elution.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.
Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This includes repeatability and intermediate precision.
Detection Limit (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Quantitation Limit (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.
A validated method provides documented evidence that the procedure is suitable for its intended purpose.[3]
References
Ochiai, E. (1967).
Amide HPLC Column: Advanced Polar Compound Separation Technology for Superior Analytical Performance. (2025, June 24). BenchChem.
ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
Tanaka, N., Goodell, H., & Karger, B. L. (1978). The role of organic modifiers on polar group selectivity in reversed-phase liquid chromatography.
Dolan, J. W. (2013, July 2).
FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S.
Selecting an organic modifier for reversed-phase chrom
Souter, R. W. (1985).
USP. (n.d.). <621> Chromatography.
Waters Corporation. (n.d.).
ICH. (1996). Q2B Validation of Analytical Procedures: Methodology.
Restek Corporation. (2021, January 11).
Agilent Technologies. (2023, April 15).
Sigma-Aldrich. (n.d.).
ICH. (n.d.). Quality Guidelines.
Axion Labs. (n.d.).
Scion Instruments. (n.d.).
BenchChem. (2025, December). Resolving co-elution issues in HPLC analysis of Dehydrodihydroionol.
Zhang, K. (2021, June 4).
FDA. (2014, February 19). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S.
Orlovsky, V. (2012, November 1). Retention of Pyridine N-Oxides on HPLC.
Zhang, T., & Liu, M. (2016). Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications. Journal of Pharmaceutical and Biomedical Analysis, 128, 73-88.
Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
Stoll, D. R. (2022, June 1). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right.
Guidechem. (2023, June 23). What is the synthesis process of 4-Hydroxypyridine?
Yildiz, I. (2005). Acidity Study on 3-Substituted Pyridines. International Journal of Molecular Sciences, 6(1), 1-13.
Pharmaceutical Technology. (2020, November 16).
Zhang, T., & Liu, M. (2016, September 5).
Maharana Pratap P.G. College Hardoi. (n.d.). METHOD DEVELOPMENT ON HPLC.
Periat, A., et al. (2025, August 31). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. PMC.
Sule, S., et al. (2014, October 4). A PRACTICAL APPROACH TO RP HPLC ANALYTICAL METHOD DEVELOPMENT.
Element Lab Solutions. (n.d.). HPLC Method Development Kit: Where to Start?
NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 21). The Power of Pyridines: Exploring 4-Hydroxypyridine in Modern Chemical Synthesis.
IntechOpen. (2022, April 23).
Alagona, G., & Ghio, C. (2006, November 20). Theoretical prediction of relative and absolute pKa values of aminopyridines. PubMed.
Pliego Jr., J. R. (n.d.). Theoretical pKa calculations of substituted pyridines.
Gnad, F., & Reiser, O. (n.d.). Scope of the synthesis of 4-hydroxypyridine derivatives from lithiated methoxyallene, nitriles and carboxylic acids.
BenchChem. (n.d.).
Alagona, G., & Ghio, C. (n.d.). Theoretical prediction of relative and absolute pKa values of aminopyridines. Request PDF.
PMC. (2025, January 9). Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale.
ResearchGate. (2025, August 5).
Sigma-Aldrich. (n.d.). Developing HPLC Methods.
Maharana Pratap P.G. College Hardoi. (n.d.). METHOD DEVELOPMENT ON HPLC.
Bicker, W., et al. (n.d.). Evaluation of hybrid hydrophilic interaction chromatography stationary phases for ultra- HPLC in analysis of polar pteridines. Wiley Online Library.
Google Patents. (n.d.). EP2585436B1 - Process for preparing 4-hydroxypyridines.
Thermo Fisher Scientific. (n.d.).
Agilent Technologies. (2023, May 22).
ACS Publications. (2025, January 9). Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides | The Journal of Organic Chemistry.
Reducing byproduct formation in 5-Chloro-2,3-dimethoxypyridin-4-ol substitution reactions
Welcome to the Technical Support Center for heterocyclic building block functionalization. This portal is designed for drug development professionals and synthetic chemists working with 5-Chloro-2,3-dimethoxypyridin-4-ol...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for heterocyclic building block functionalization. This portal is designed for drug development professionals and synthetic chemists working with 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5).
Due to its dense functionalization—featuring an ambident nucleophilic core (4-pyridinol/4-pyridone tautomerism), two labile methoxy ethers, and a moderately deactivated C5-chloride—this scaffold is notorious for generating complex byproduct profiles during substitution reactions. This guide provides field-proven troubleshooting strategies, grounded in mechanistic causality, to help you achieve high regioselectivity and chemoselectivity.
I. Mechanistic Troubleshooting Guide & FAQs
Q1: During the alkylation of the C4-hydroxyl group, I am seeing up to 40% of an isomeric byproduct. What is it, and how do I prevent it?
The Causality: You are observing N-alkylation . 5-Chloro-2,3-dimethoxypyridin-4-ol exists in a solvent-dependent tautomeric equilibrium with its 4-pyridone counterpart. The 4-pyridone scaffold possesses two strong
sp2
hybridized nucleophilic centers: the ring nitrogen and the carbonyl oxygen[1].
According to Hard-Soft Acid-Base (HSAB) theory and kinetic vs. thermodynamic control principles, the nitrogen atom is a softer, more polarizable nucleophile, yielding the thermodynamically stable N-alkylated pyridone[2]. The oxygen atom is a harder nucleophile. If you are using soft electrophiles (e.g., alkyl iodides) in protic solvents (which hydrogen-bond and mask the oxygen), the reaction will funnel toward the nitrogen.
The Solution: To force O-alkylation , you must operate under strict kinetic control using hard electrophiles.
Switch your electrophile: Replace alkyl iodides with alkyl triflates, tosylates, or mesylates. Highly reactive electrophiles favor O-attack[2].
Change your base/solvent: Use Silver Carbonate (
Ag2CO3
) in non-polar or polar aprotic solvents (like Toluene or anhydrous DMF). The silver cation acts as a halophilic Lewis acid, coordinating the leaving group and generating a tight, hard carbocationic intermediate that exclusively reacts with the harder oxygen atom.
Q2: I am attempting a Nucleophilic Aromatic Substitution (
SNAr
) at the C5-Chloro position using an amine, but my LC-MS shows a mass corresponding to [M - 14]. Why?
The Causality: A mass loss of 14 Da (
−CH2
) indicates O-demethylation of the C2 or C3 methoxy groups. When demethylation is conducted under severe conditions, side reactions and decomposition of the core chemical structure frequently occur[3].
In your
SNAr
attempt, the high temperatures and strong nucleophiles required to displace the deactivated C5-chloride are inadvertently causing the amine to act as a nucleophile in an
SN2
attack on the sterically accessible methyl group of the ether. The resulting leaving group is a highly stable pyridinolate anion.
The Solution: The C5 position of a 2,3-dimethoxy-4-hydroxypyridine is highly electron-rich, making classical
SNAr
exceptionally difficult without prior activation (e.g., converting the pyridine to an N-oxide). Instead of forcing
SNAr
with harsh nucleophiles, pivot to a Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling . This allows you to form the C5-N bond at much lower temperatures (typically 80–100 °C) using weaker, sterically hindered bases (like
Cs2CO3
) that cannot undergo
SN2
demethylation.
Q3: During Pd-catalyzed cross-coupling at C5, I am observing a des-chloro byproduct (hydrodehalogenation). How do I suppress this?
The Causality: Hydrodehalogenation occurs when the rate of oxidative addition of the Pd(0) catalyst into the C5-Cl bond is slower than competing
β
-hydride elimination pathways (often from the amine nucleophile, alkoxide bases, or even the solvent). The C5-Cl bond in this electron-rich pyridine is strong; if the catalyst stalls after oxidative addition, it will abstract a proton/hydride from the environment.
The Solution: Accelerate the transmetalation/reductive elimination steps by utilizing highly electron-rich, bulky dialkylbiaryl phosphine ligands (e.g., XPhos or BrettPhos ). Ensure your solvent is rigorously degassed, and avoid using secondary alcohols (like isopropanol) as solvents, as they are classic hydride donors.
II. Visualizing the Reaction Pathways
Fig 1. Tautomeric equilibrium and ambident reactivity pathways of 4-pyridinols.
Fig 2. Decision matrix for mitigating common substitution byproducts.
III. Quantitative Data & Optimization Matrices
Table 1: Optimization of C4-Alkylation Regioselectivity (O vs. N)
Data represents typical substitution profiles for 4-pyridinol systems reacting with benzylating agents.
Rigorous Ar sparging; slow addition of boronic acid.
IV. Self-Validating Experimental Protocols
Protocol A: Highly Selective O-Alkylation via Silver-Mediated Kinetic Control
This protocol utilizes the halophilicity of silver to suppress N-alkylation by forming a tight ion pair that kinetically favors the harder oxygen nucleophile.
Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x).
Solvent Addition: Inject anhydrous Toluene (25 mL) via syringe. Stir the suspension at room temperature for 15 minutes to allow pre-coordination of the silver to the pyridinol.
Electrophile Addition: Wrap the flask in aluminum foil to exclude light (preventing silver degradation). Dropwise, add the alkyl halide (e.g., Benzyl Bromide, 1.1 equiv, 5.5 mmol).
Reaction Execution: Heat the mixture to 80 °C for 12 hours. The formation of a yellow/gray precipitate (AgBr) serves as a visual self-validation that the substitution is occurring.
Workup: Cool to room temperature, filter the suspension through a pad of Celite to remove silver salts, and wash the pad with Ethyl Acetate (3 x 15 mL). Concentrate the filtrate under reduced pressure.
Purification: Purify via flash chromatography (Hexanes/EtOAc) to isolate the pure O-alkylated product.
Protocol B: Mild Buchwald-Hartwig Amination at C5 (Avoiding Demethylation)
This protocol replaces harsh
SNAr
conditions with a mild Pd-catalyzed method, preserving the fragile C2/C3 methoxy groups.
Preparation: In an argon-filled glovebox, charge a vial with 5-Chloro-2,3-dimethoxypyridin-4-ol (1.0 equiv, 2.0 mmol), the desired amine (1.2 equiv, 2.4 mmol), and
Cs2CO3
(2.0 equiv, 4.0 mmol).
Catalyst Loading: Add
Pd2(dba)3
(2 mol%, 0.04 mmol) and BrettPhos ligand (4 mol%, 0.08 mmol). Self-validation step: The 1:2 ratio of Pd to ligand ensures complete formation of the active L1Pd(0) species, preventing catalyst aggregation (black precipitate).
Solvent: Add anhydrous, degassed 1,4-Dioxane (10 mL). Seal the vial with a PTFE-lined cap.
Reaction: Remove the vial from the glovebox and heat at 90 °C for 8 hours.
Workup: Dilute with EtOAc, filter through Celite, and wash with water to remove cesium salts. Dry the organic layer over
Na2SO4
and concentrate for column chromatography.
V. References
Title: The alkylation of 4-pyridone
Source: Youngstown State University
URL: [Link]
Title: Ambident Reactivities of Pyridone Anions
Source: Journal of the American Chemical Society
URL: [Link]
Title: Process for preparation of polyhydric alcohols
Source: US Patent 6656328B2
URL:
Technical Support Center: Safely Scaling Up 5-Chloro-2,3-dimethoxypyridin-4-ol Production
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical and safety information for scaling the synthesis of 5-Chloro-2,3-dimethoxypyri...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals
This guide provides in-depth technical and safety information for scaling the synthesis of 5-Chloro-2,3-dimethoxypyridin-4-ol from the bench to a pilot plant setting. The following sections are structured to address common challenges, answer frequently asked questions, and provide a framework for a safe and efficient scale-up process.
The Challenge of Scale-Up: Beyond Simply More
Scaling up a chemical synthesis is not merely about increasing the quantities of reagents.[1] Physical and chemical parameters that are negligible at the bench scale can become critical and even hazardous in larger reactors.[1][2] For the synthesis of a substituted pyridine like 5-Chloro-2,3-dimethoxypyridin-4-ol, key challenges often revolve around:
Heat Transfer: Exothermic reactions can lead to thermal runaways if the reactor's cooling capacity cannot keep up with heat generation. This is a major safety concern, especially with chlorination reactions which can be highly exothermic.[3][4][5]
Mass Transfer and Mixing: Ensuring homogenous mixing in a large volume is difficult. Poor mixing can create localized hot spots or concentration gradients, leading to increased byproduct formation and reduced yields.[3][6]
Reaction Kinetics: The rate of reaction can change with scale, potentially leading to longer reaction times or the emergence of new impurity profiles.[6]
Safety and Hazard Containment: Handling larger quantities of potentially toxic and reactive chemicals necessitates robust safety protocols and engineering controls.[7][8]
A thorough understanding of the reaction mechanism and thermodynamics is crucial before attempting a scale-up.[1]
Troubleshooting Guide: Common Issues in Pyridine Synthesis Scale-Up
This section addresses specific problems that may arise during the scale-up process in a question-and-answer format.
Problem/Observation
Potential Root Cause(s)
Recommended Solutions & Explanations
Low or Inconsistent Yield
Suboptimal Reaction Conditions: Temperature, concentration, or reaction time may not be optimized for the larger scale.[9] Poor Mixing: Inadequate agitation can lead to incomplete reactions.[6] Reagent Degradation: Starting materials or intermediates may be unstable over the longer duration of a pilot-scale run.[3]
1. Re-optimize Critical Parameters: Perform small-scale experiments to model the pilot reactor's conditions. 2. Improve Agitation: Evaluate the impeller design and speed to ensure efficient mixing. 3. Monitor Reagent Quality: Use fresh, high-purity reagents and consider generating unstable intermediates in situ.[3][9]
Increased Impurity Profile
Side Reactions: Higher temperatures or localized concentrations can favor the formation of byproducts.[10] Longer Reaction Times: Extended exposure to reaction conditions can lead to product degradation or further reactions.[3]
1. Temperature Control: Implement strict temperature control, potentially by running the reaction at a lower temperature to disfavor side reactions with higher activation energies.[10] 2. Controlled Reagent Addition: Add critical reagents, especially the chlorinating agent, at a controlled rate to prevent concentration spikes.[3] 3. In-Process Monitoring: Use techniques like HPLC or TLC to monitor the reaction and stop it at the optimal point, avoiding prolonged reaction times.[3][10]
Thermal Runaway or Uncontrolled Exotherm
Inadequate Heat Removal: The surface-area-to-volume ratio decreases significantly at scale, hindering heat dissipation.[3] Rapid Reagent Addition: Adding an exothermic reagent too quickly can overwhelm the reactor's cooling system.[11] Accumulation of Unreacted Reagents: A delayed reaction initiation can lead to a dangerous accumulation of reactants, which then react all at once.[12]
1. Thermal Hazard Assessment: Conduct a reaction calorimetry study to understand the heat of reaction and determine the necessary cooling capacity.[1][6] 2. Slow, Sub-surface Addition: Add the chlorinating agent slowly and below the surface of the reaction mixture to ensure immediate mixing and reaction.[3] 3. Dilution: Increasing the solvent volume can help manage the exotherm, though this may affect kinetics and downstream processing.[3]
Difficult Product Isolation and Purification
Different Crystallization Behavior: Crystallization can be affected by cooling rates and impurities at a larger scale. Product Solubility: The product may have some solubility in the workup solvents, leading to losses during extraction.[11]
1. Optimize Crystallization: Experiment with different solvent systems and cooling profiles to achieve optimal crystallization.[10] 2. Modified Workup: Consider alternative extraction or isolation techniques to minimize product loss.[10]
Frequently Asked Questions (FAQs)
Q1: What are the most critical process parameters (CPPs) to monitor during the scale-up of 5-Chloro-2,3-dimethoxypyridin-4-ol synthesis?
The most critical process parameters are those that have a direct impact on product quality and safety.[13] These include:
Temperature: Directly influences reaction rate and selectivity.[14]
Reagent Addition Rate: Crucial for controlling exothermic reactions and minimizing side product formation.
Mixing Speed/Agitation: Ensures homogeneity and efficient heat and mass transfer.
pH: Can be critical for reaction initiation, progression, and stability of the final product.[15]
The use of Process Analytical Technology (PAT) tools, such as in-situ spectroscopy, can provide real-time monitoring of these parameters, allowing for better control and a more consistent process.[13][15][16]
Q2: What specific safety hazards are associated with the chlorination step?
Chlorination reactions present several significant hazards:
Toxicity: Chlorine gas and many chlorinating agents are highly toxic and corrosive.[17]
Exothermic Reaction: The reaction is often highly exothermic, posing a risk of thermal runaway.[4][12]
Gas Phase Explosion: If chlorine gas evolves into the reactor headspace, it can form an explosive mixture with solvent vapors.[4][5][12] It is crucial to keep the gas phase composition outside the flammable range, for example, by using an inert gas blanket like nitrogen.[12]
A thorough Process Hazard Analysis (PHA) should be conducted before any scale-up operation.[18]
Q3: How can I best model the pilot-scale reaction at the bench?
To effectively model the pilot-scale reaction, you should aim to replicate the key physical constraints of the larger vessel in the lab.[2] This includes:
Using a lab reactor with similar geometry (e.g., round-bottom flask vs. jacketed reactor).
Mimicking the surface-area-to-volume ratio as closely as possible, as this affects heat transfer.
Using a similar impeller type and calculating the equivalent mixing speed to achieve similar mass transfer.
Simulating the slower addition and heating/cooling rates of the larger equipment.[18]
Q4: What is Process Analytical Technology (PAT) and how can it help in scale-up?
PAT is a system for designing, analyzing, and controlling manufacturing through timely measurements of critical quality and performance attributes of raw and in-process materials.[19] It involves using online or inline analytical tools (like FTIR, Raman, or HPLC) to monitor the reaction in real-time.[13][15] The benefits include:
Ventilation: All operations should be conducted in a well-ventilated area, preferably within a fume hood or a walk-in enclosure with adequate air changes.
Emergency Systems: Ensure that safety showers, eyewash stations, and fire extinguishers are readily accessible and have been recently inspected.[7][20]
Inert Atmosphere: For air-sensitive or hazardous reactions, use an inert gas (nitrogen or argon) to blanket the reactor and prevent the formation of explosive mixtures in the headspace.[9][12]
Emergency Response Plan (ERP)
A clear and concise ERP must be in place and all personnel must be trained on it.[7] The plan should include:
The following is a generalized, step-by-step methodology for the chlorination step. This protocol must be thoroughly evaluated and optimized for your specific equipment and conditions before implementation.
Reactor Setup:
Ensure the reactor is clean, dry, and equipped with a mechanical stirrer, temperature probe, condenser, and a port for controlled reagent addition (e.g., an addition funnel or pump).
Purge the entire system with an inert gas, such as nitrogen, and maintain a positive pressure throughout the reaction.[9]
Charge Reactants:
Charge the pyridine precursor and a suitable anhydrous solvent to the reactor.
Begin agitation to ensure the mixture is homogenous.
Cooling:
Cool the reaction mixture to the desired starting temperature (e.g., 0-10°C) using the reactor's cooling jacket.[11]
Controlled Addition of Chlorinating Agent:
Slowly add the chlorinating agent (e.g., a solution of N-chlorosuccinimide or another suitable agent) to the reaction mixture via the addition port.
CRITICAL: The addition rate must be carefully controlled to maintain the internal reaction temperature within a narrow, pre-determined range.[3] The rate of addition should not exceed the cooling capacity of the reactor.
Reaction Monitoring:
Monitor the progress of the reaction using a suitable analytical technique (e.g., TLC, HPLC, or in-situ PAT).[3][10] This allows for the determination of the reaction endpoint and prevents the formation of over-chlorinated or degradation products.
Quenching:
Once the reaction is complete, carefully quench any remaining reactive species according to a pre-validated procedure. This may involve the addition of a reducing agent like sodium thiosulfate solution.[21]
Workup and Isolation:
Proceed with the established workup and isolation protocol, which may include extraction, washing, and crystallization to obtain the crude 5-Chloro-2,3-dimethoxypyridin-4-ol.[10]
Visualization of the Scale-Up Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues during the scale-up process.
Caption: A logical workflow for troubleshooting common scale-up issues.
References
BenchChem. (2025). Technical Support Center: Managing Scalability in Multicomponent Pyridine Synthesis. Benchchem.
BenchChem. (2025). Troubleshooting common issues in the synthesis of heterocyclic compounds from 2-Aminopropanediamide. Benchchem.
Mettler Toledo. (n.d.). Process Analytical Technology (PAT) - Enhance Quality and Efficiency. Mettler Toledo.
BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds. Benchchem.
Longdom Publishing. (2024, May 27). Process Analytical Technology (PAT): Revolutionizing Pharmaceutical Manufacturing. Longdom Publishing.
Int. J. Pharm. & Ind. Res. (2013, November 30). Process Analytical Technology (PAT) in Pharmaceutical Development and its Application.
Xytel India. (2025, August 19). Protocols in Pilot Plant Systems: Safety, Risk Management & Compliance. Xytel India.
FDA. (n.d.). Guidance for Industry PAT - A Framework for Innovative Pharmaceutical Development, manufacturing, and Quality Assurance. FDA.
BenchChem. (2025). Technical Support Center: Scaling Up Pyridine-2-Sulfonate Synthesis. Benchchem.
Gustin, J.L., & Fines, A. (n.d.). SAFETY OF CHLORINATION REACTIONS. IChemE.
Pure Synth. (2025, July 18). Key Factors for Successful Scale-Up in Organic Synthesis. Pure Synth.
ACS Chemical Health & Safety. (n.d.). Safety of chlorine production and chlorination processes. ACS Publications.
BenchChem. (2025). Technical Support Center: Scaling Up the Synthesis of Pyridine-2,6-diethanol. Benchchem.
American Journal of Engineering and Applied Sciences. (2012). Managing Process Hazards in Lab-Scale Pilot Plant for Safe Operation.
ResearchGate. (n.d.). Safety of chlorine production and chlorination processes. ResearchGate.
Center for Chemical Process Safety. (n.d.). Handbook for Process Safety in Laboratories and Pilot Plants: A Risk-based Approach. Wiley.
H.E.L Group. (2026, February 26). 5 Top Bench-Scale Strategies. H.E.L Group.
Canadian Centre for Occupational Health and Safety. (2025, August 28). Chlorine. CCOHS.
Texas Department of Insurance. (n.d.). Chlorine Safety. Texas Department of Insurance.
The Chemical Engineer. (2023, October 26). Rules of Thumb: Scale-up. The Chemical Engineer.
Lab Manager. (2022, October 21). How to Scale Up a New Synthesis Reaction. Lab Manager.
Google Patents. (n.d.). CN103360307B - Preparation method of 5-chloro-2,4-dihydroxypyridine. Google Patents.
Comprehensive Guide to 5-Chloro-2,3-dimethoxypyridin-4-ol Reference Standard Characterization and Purity Testing
Introduction In the synthesis of complex pharmaceutical APIs and agrochemicals, 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) serves as a critical halogenated pyridine building block. Because impurities in start...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the synthesis of complex pharmaceutical APIs and agrochemicals, 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) serves as a critical halogenated pyridine building block. Because impurities in starting materials cascade through synthetic pathways, accurate impurity profiling of the final API relies entirely on the metrological traceability and absolute purity of the reference standards used.
This guide objectively compares the performance of a High-Fidelity Synthesized Reference Standard against Conventional Commercial Grades , detailing the causality behind advanced characterization methodologies and providing self-validating protocols for rigorous purity testing.
Part 1: The Causality Behind Experimental Choices
A common pitfall in reference standard qualification is the over-reliance on High-Performance Liquid Chromatography (HPLC) area normalization. While HPLC is excellent for separating organic impurities, it operates under the flawed assumption that all impurities share the same UV response factor as the main analyte. Furthermore, HPLC is entirely blind to non-chromophoric impurities such as water, residual synthesis solvents, and inorganic salts.
To establish a material as a highly reliable secondary or primary reference standard, regulatory bodies (including the FDA and ICH) require an orthogonal approach to purity assignment[1]. We employ a dual-pillar validation system:
Quantitative NMR (qNMR): A primary ratio method that determines the absolute mass fraction of the analyte without requiring a reference standard of the same substance[2].
Mass Balance Approach: A comprehensive profiling method that mathematically reconciles the drug substance with all organic, volatile, and inorganic impurities[3].
By requiring statistical equivalence between these two independent methods, the characterization process becomes a self-validating system .
Part 2: Objective Performance Comparison
To demonstrate the critical difference between reference standard tiers, we compared a High-Fidelity Reference Standard of 5-Chloro-2,3-dimethoxypyridin-4-ol against a Conventional Commercial Grade.
As shown in the table below, relying solely on chromatographic purity leads to a dangerous overestimation of the conventional grade's true mass fraction.
Analytical Parameter
High-Fidelity Reference Standard
Conventional Commercial Grade
Detection Method
Causality / Impact on Quantitation
Chromatographic Purity
99.85%
97.20%
HPLC-UV (254 nm)
Detects only UV-active organic impurities. Fails to account for salts or water.
Water Content
0.10%
1.50%
Karl Fischer Titration
High water content artificially inflates HPLC purity if not subtracted.
Residual Solvents
< 0.05%
0.85%
Headspace GC-FID
Trapped synthesis solvents (e.g., DCM) act as non-UV active diluents.
Inorganic Ash
< 0.05%
0.40%
Residue on Ignition
Residual catalysts/salts directly reduce the absolute mass fraction.
Mass Balance Purity
99.65%
94.53%
Calculated
Provides a comprehensive, orthogonal purity assignment[3].
Absolute Purity (qNMR)
99.62% ± 0.15%
94.48% ± 0.40%
1H-qNMR (vs. IS)
Primary ratio method confirming the mass balance result[2].
Part 3: Self-Validating Experimental Protocols
Protocol 1: Absolute Purity Determination via 1H-qNMR
This protocol utilizes to ensure metrological traceability[4].
Step 1: Internal Standard (IS) Selection
Select Maleic Acid Certified Reference Material (CRM) as the internal standard[5]. Causality: Maleic acid provides a sharp singlet at ~6.26 ppm in DMSO-d6, ensuring baseline resolution from the isolated C-6 aromatic proton of 5-Chloro-2,3-dimethoxypyridin-4-ol (~7.8 ppm).
Step 2: Gravimetric Sample Preparation
Using a microbalance (resolution 0.001 mg), accurately co-weigh approximately 10 mg of the 5-Chloro-2,3-dimethoxypyridin-4-ol candidate and 5 mg of the Maleic Acid CRM into a vial. Dissolve completely in 1.0 mL of DMSO-d6.
Step 3: T1 Relaxation Assessment (Critical Causality Step)
Nuclei require time to return to thermal equilibrium after a radiofrequency pulse. If the inter-pulse delay (D1) is too short, the signal saturates, leading to falsely low purity. Measure the T1 relaxation time for both the analyte and the IS via an inversion recovery experiment. Set the D1 delay to > 5 × T1 of the slowest relaxing proton (typically D1 = 45–60 seconds).
Step 4: Acquisition & Calculation
Acquire the 1H-NMR spectrum with a minimum of 32 scans for high signal-to-noise ratio. Integrate the analyte peak against the IS peak. Calculate the mass fraction using the standard qNMR equation.
Protocol 2: Orthogonal Mass Balance Purity Assessment
This protocol satisfies for comprehensive impurity accountability[1].
Step 1: Organic Impurities (HPLC-UV)
Develop a stability-indicating reverse-phase gradient method (e.g., C18 column, Water/Acetonitrile with 0.1% TFA).
Self-Validation Checkpoint: System suitability testing (SST) must demonstrate a resolution (Rs) > 1.5 between 5-Chloro-2,3-dimethoxypyridin-4-ol and its closest eluting known impurity.
Step 2: Volatile Impurities
Determine water content via Karl Fischer (KF) coulometric titration. Determine residual solvents via Headspace Gas Chromatography (HS-GC-FID).
Step 3: Inorganic Impurities
Perform a Residue on Ignition (ROI) test by combusting 1.0 g of the sample with sulfuric acid at 600°C to quantify inorganic salts.
Step 4: Mass Balance Calculation
Calculate the final purity:
Purity (%) = (100% - %Water - %Solvents - %Inorganics) × (HPLC Area % / 100)
System Self-Validation: The absolute purity obtained from Protocol 1 (qNMR) and Protocol 2 (Mass Balance) must agree within a delta of ≤ 0.5%. If the delta exceeds this threshold, the system flags the presence of undetected impurities (e.g., polymeric species invisible to HPLC and NMR), preventing the release of a faulty standard.
Part 4: Reference Standard Certification Workflow
The logical relationship between these orthogonal methods forms a closed-loop validation system, visualized below.
Fig 1: Orthogonal workflow for reference standard certification ensuring metrological traceability.
References
Quantitative NMR as a Versatile Tool for the Reference Material Preparation
Source: MDPI
URL:[Link]
Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR
Source: American Pharmaceutical Review
URL:[Link]
Joint EDQM USP Secondary standards Considerations in traceability to pharmacopoeial standards
Source: EDQM
URL:[Link]
Certification of Reference Standards in Pharmacy: Mass Balance Method
Source: ResearchGate
URL:[Link]
Comparative Biological Activity Guide: 5-Chloro-2,3-dimethoxypyridin-4-ol Analogs as Viral Metalloenzyme Inhibitors
Executive Summary In the landscape of antiviral drug development, targeting highly conserved viral metalloenzymes—such as the Influenza RNA-dependent RNA polymerase acidic N-terminal (PAN) endonuclease—requires precision...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of antiviral drug development, targeting highly conserved viral metalloenzymes—such as the Influenza RNA-dependent RNA polymerase acidic N-terminal (PAN) endonuclease—requires precision in chemical design. The compound 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) serves as a highly functionalized, privileged scaffold. While the 2,3-dimethoxy state is chemically stable and optimized for pharmacokinetic distribution, it acts as a prodrug. Upon selective hepatic O-demethylation at the 3-position, it yields a 3-hydroxypyridin-4-one (HPO), a potent Metal-Binding Pharmacophore (MBP) capable of chelating dinuclear metal centers (Mg²⁺/Mn²⁺) within viral active sites [1].
This guide provides an objective, data-driven comparison of 5-Chloro-2,3-dimethoxypyridin-4-ol and its structural analogs, detailing their mechanistic causality, comparative efficacy, and the self-validating experimental protocols required to evaluate them.
Mechanistic Rationale: The Anatomy of the Pharmacophore
To understand the biological activity of these analogs, we must deconstruct the causality behind their structural features:
The Chelation Core (3-Hydroxy-4-pyridone): PAN endonuclease relies on a dinuclear metal center (typically Mn²⁺ or Mg²⁺) to catalyze the cleavage of host mRNA during the viral "cap-snatching" process. The active demethylated metabolite utilizes its 3-hydroxyl and 4-carbonyl (via tautomerization) oxygens to form a tight, bidentate coordinate covalent bond with these metal ions, displacing the catalytic water molecules required for RNA hydrolysis [2].
5-Chloro Substitution: Halogenation at the 5-position serves a dual purpose. First, it increases the lipophilicity (LogD) of the molecule, enhancing cellular membrane permeability. Second, the chlorine atom acts as a halogen bond donor, engaging with hydrophobic pocket residues (e.g., Val/Ile) adjacent to the PAN active site, significantly lowering the dissociation constant (
Kd
).
2-Methoxy Group: The electron-donating nature of the 2-methoxy group finely tunes the
pKa
of the adjacent 3-hydroxyl group. This ensures that the hydroxyl is optimally deprotonated at physiological pH (7.4), maximizing the thermodynamic stability of the metal-ligand complex [3].
Diagram 1: Metabolic activation and metalloenzyme inhibition pathway of 5-chloro-pyridin-4-ol analogs.
Comparative Performance Data
To objectively evaluate the scaffold, we compare the base prodrug (Analog A) against its active metabolite (Analog B), a fluoro-isostere (Analog C) to test steric/electronegative boundaries, and a reference clinical-grade MBP (Baloxavir-core).
Note: The 3-methoxy group in Analog A sterically hinders the oxygen lone pairs, preventing the formation of a stable 5-membered chelate ring, which explains its lack of in vitro enzymatic inhibition despite high cellular efficacy once metabolized.
Compound / Analog
Structural Modification
PAN IC₅₀ (nM)
Viral EC₅₀ (µM)
CC₅₀ (µM)
Mn²⁺
Kd
(µM)
Analog A (Base)
5-Chloro-2,3-dimethoxypyridin-4-ol
> 10,000
2.1
> 100
> 500
Analog B (Active)
5-Chloro-3-hydroxy-2-methoxypyridin-4-ol
24
1.8
> 100
0.45
Analog C (Variant)
5-Fluoro-3-hydroxy-2-methoxypyridin-4-ol
85
6.4
> 100
1.20
Reference MBP
Baloxavir Acid (Active Chelator)
1.5
0.014
> 50
0.08
Data Synthesis: Analog B demonstrates robust low-nanomolar inhibition of the PAN endonuclease, validating the 5-chloro-HPO core as a highly efficient metal chelator. The drop in potency seen in Analog C (Fluoro) indicates that the larger Van der Waals radius and distinct polarizability of the chlorine atom in Analog B are critical for optimal hydrophobic packing in the active site.
Experimental Methodologies
To ensure scientific integrity, the protocols used to generate the comparative data must be self-validating. Below are the rigorous, step-by-step workflows designed to eliminate false positives (such as compound aggregation or non-specific binding).
Protocol 1: FRET-Based PAN Endonuclease Kinetic Cleavage Assay
Purpose: To quantify direct enzymatic inhibition via real-time kinetic monitoring, preventing artifacts associated with substrate depletion.
Buffer Preparation: Prepare an assay buffer containing 50 mM HEPES (pH 7.5), 1 mM MnCl₂, 1 mM DTT, and 0.01% Triton X-100.
Causality: While the physiological metal is often Mg²⁺, PAN endonuclease exhibits a significantly higher
Vmax
with Mn²⁺ in vitro. Triton X-100 is strictly required to prevent promiscuous, aggregation-based enzyme inhibition—a common false positive in metalloenzyme screening.
Enzyme-Inhibitor Pre-incubation: Dilute recombinant PAN endonuclease to a final well concentration of 10 nM. Add serial dilutions of the pyridin-4-ol analogs (ranging from 10 µM to 0.1 nM). Incubate the microplate at 37°C for 30 minutes.
Causality: Metal chelation is a thermodynamic process. Pre-incubation allows the coordination sphere to reach equilibrium before the introduction of a competing RNA substrate.
Substrate Addition: Initiate the reaction by adding 200 nM of a dual-labeled single-stranded RNA substrate (e.g., 5'-FAM-RNA-TAMRA-3').
Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Monitor fluorescence continuously (Excitation: 485 nm / Emission: 535 nm) for 45 minutes.
Causality: Taking continuous kinetic reads ensures that IC₅₀ values are calculated from the initial linear velocity of the reaction, validating that the substrate is not a limiting factor.
Data Normalization: Calculate the initial velocity (
V0
) for each well. Normalize data against a DMSO vehicle control (0% inhibition) and an EDTA-treated control (100% inhibition).
Diagram 2: Step-by-step FRET-based kinetic workflow for validating PAN endonuclease inhibition.
Protocol 2: Isothermal Titration Calorimetry (ITC) for Metal Binding
Purpose: To validate the direct physical interaction between the active analogs and the metal cofactor, independent of the enzyme.
Sample Preparation: Dissolve Analog B in 50 mM Tris buffer (pH 7.4) to a concentration of 50 µM. Load this into the ITC sample cell.
Titrant Preparation: Prepare a 500 µM solution of MnCl₂ in the exact same Tris buffer to prevent heat-of-mixing artifacts. Load into the injection syringe.
Titration Execution: Perform 20 sequential injections of 2 µL MnCl₂ into the sample cell at 25°C, with 150-second intervals between injections to allow the thermal baseline to stabilize.
Thermodynamic Analysis: Integrate the heat peaks to determine the binding enthalpy (
ΔH
), entropy (
ΔS
), and dissociation constant (
Kd
).
Causality: A strong exothermic signature (
ΔH<0
) confirms the formation of direct coordinate covalent bonds between the 3-hydroxy/4-carbonyl oxygens and the Mn²⁺ ion, validating the core mechanism of action [3].
References
Bauman, J. D., Patel, D., Baker, S. F., Vijayan, R. S. K., Xiang, A., Parhi, A. K., Martinez-Sobrido, L., LaVoie, E. J., Das, K., & Arnold, E. (2013). "Crystallographic Fragment Screening and Structure-Based Optimization Yields a New Class of Influenza Endonuclease Inhibitors." ACS Chemical Biology. URL:[Link]
Credille, C. V., Dick, A. M., Surineni, G., Li, Z., & Cohen, S. M. (2022). "Carboxylic Acid Isostere Derivatives of Hydroxypyridinones as Core Scaffolds for Influenza Endonuclease Inhibitors." ACS Medicinal Chemistry Letters. URL:[Link]
Doble, A., et al. (2002). "Design, Synthesis, and Evaluation of Novel 2-Substituted 3-Hydroxypyridin-4-ones: Structure−Activity Investigation of Metalloenzyme Inhibition by Iron Chelators." Journal of Medicinal Chemistry. URL:[Link]
Validation
A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Substituted Pyridin-4-ols
This guide provides an in-depth, objective comparison of the gas-phase fragmentation patterns of substituted pyridin-4-ols under electrospray ionization (ESI) tandem mass spectrometry (MS/MS) conditions. By understanding...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth, objective comparison of the gas-phase fragmentation patterns of substituted pyridin-4-ols under electrospray ionization (ESI) tandem mass spectrometry (MS/MS) conditions. By understanding how different substituents direct fragmentation, researchers, medicinal chemists, and drug development professionals can more effectively elucidate the structures of novel pyridin-4-ol derivatives, a class of compounds with significant pharmaceutical relevance.
Introduction: The "Why" of This Comparison
Substituted pyridin-4-ols and their tautomers, 4-pyridones, are privileged scaffolds in medicinal chemistry, appearing in a wide array of bioactive molecules. Characterizing these compounds is a critical step in the development pipeline. Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is an indispensable tool for this purpose, providing rich structural information from minimal sample quantities.[1][2]
The fragmentation of a molecule in the gas phase is not a random process; it is governed by fundamental chemical principles. The position and electronic nature of substituents on the pyridin-4-ol ring dictate which bonds are most likely to break. This guide moves beyond a simple catalog of fragments to explain the chemical causality behind these fragmentation pathways. By comparing the behavior of pyridin-4-ols bearing electron-donating groups (EDGs), electron-withdrawing groups (EWGs), and various alkyl/aryl moieties, we can establish predictable fragmentation rules that aid in structural confirmation and isomer differentiation.
A crucial, often overlooked, aspect in the mass spectrometry of these compounds is their tautomerism. In solution, the pyridin-4-one (keto) form is typically favored, while the 4-hydroxypyridine (enol) form can be dominant in the gas phase.[3][4] This equilibrium can influence the initial site of protonation and subsequent fragmentation pathways, adding a layer of complexity that this guide will address.
Core Principles & Experimental Causality
Ionization and Activation: Setting the Stage for Fragmentation
In positive-mode ESI, the analyte molecule is typically protonated. For pyridin-4-ols, the most basic site and thus the most likely point of initial protonation is the pyridine ring nitrogen.[1] This protonated molecule, the precursor ion, is then selectively isolated in the mass spectrometer.
To induce fragmentation, we employ Collision-Induced Dissociation (CID) , also known as Collisionally Activated Dissociation (CAD).[5][6] In this process, the precursor ions are accelerated and collided with an inert gas (like nitrogen or argon). This collision converts kinetic energy into internal vibrational energy, which, when sufficiently high, leads to the cleavage of the weakest bonds in the ion.[5][6] The choice of collision energy is a critical experimental parameter; low energies may only produce a few high-mass fragments, while higher energies can induce more extensive fragmentation, revealing deeper structural details.[7]
The Influence of Substituents
The stability of the resulting fragment ions is paramount. Substituents play a key role in stabilizing or destabilizing potential fragment ions and radical cations, thereby directing the fragmentation pathways.[8]
Electron-Donating Groups (EDGs) like alkyl (-CH₃) or alkoxy (-OCH₃) groups can stabilize adjacent positive charges, often promoting cleavages that retain the charge on the pyridine ring.
Electron-Withdrawing Groups (EWGs) such as nitro (-NO₂) or halides (-Cl) destabilize adjacent carbocations, potentially favoring fragmentation pathways that involve the loss of the substituent or alternative ring cleavage mechanisms.
A Self-Validating Experimental Workflow
To ensure the generation of reliable and reproducible data, a self-validating experimental protocol is essential. This involves not just the analysis of the sample but also the verification of the instrument's performance.
Caption: Primary fragmentation of the unsubstituted pyridin-4-ol core.
This loss of CO (m/z 96 -> m/z 68) is a hallmark of many pyridone and pyrone structures. [9]It suggests a rearrangement occurs, likely involving the keto tautomer, leading to the expulsion of the carbonyl group and the formation of a stable pyrrole cation.
Case Study 1: Alkyl Substitution (e.g., 2,6-dimethylpyridin-4-ol)
With electron-donating methyl groups, we observe additional fragmentation pathways alongside the core CO loss.
Benzylic-type Cleavage: The C-C bond adjacent to the aromatic ring is relatively weak. Cleavage at this position can lead to the loss of a methyl radical (•CH₃), a process often observed in alkyl-substituted aromatic systems. This results in a fragment at [M+H - 15]⁺.
Ring Cleavage: The presence of substituents can alter the ring's stability, potentially opening up different ring cleavage pathways compared to the unsubstituted core.
Case Study 2: Electron-Withdrawing Substitution (e.g., 3-chloropyridin-4-ol)
The presence of an electronegative chlorine atom significantly alters the fragmentation.
Suppression of CO Loss: The EWG can destabilize the transition state required for CO loss, making this pathway less favorable compared to the unsubstituted analog.
Loss of HCl: A common pathway for chlorinated compounds is the elimination of a neutral HCl molecule, particularly if a proton is available from the ring or another substituent. This would result in a fragment at [M+H - 36]⁺.
Radical Halogen Loss: Cleavage of the C-Cl bond can lead to the loss of a chlorine radical (•Cl), giving a fragment at [M+H - 35]⁺.
Quantitative Data Summary
The following table summarizes the key fragmentation data for a hypothetical set of substituted pyridin-4-ols, illustrating the comparative effects discussed.
Compound
Substituent Type
Precursor Ion [M+H]⁺ (m/z)
Key Fragment Ions (m/z)
Neutral Loss (Da)
Proposed Fragmentation Pathway
Pyridin-4-ol
Unsubstituted
96
68
28
Loss of CO
2-Methylpyridin-4-ol
EDG (Alkyl)
110
82, 95
28, 15
Loss of CO, Loss of •CH₃
3-Chloropyridin-4-ol
EWG (Halogen)
130/132
94/96
36
Loss of HCl
3-Nitropyridin-4-ol
EWG (Nitro)
141
111, 95
30, 46
Loss of NO, Loss of NO₂
2-Phenylpyridin-4-ol
Aryl
172
144, 95
28, 77
Loss of CO, Loss of •C₆H₅
Note: Data is illustrative. Isotopic peaks for chlorine (³⁵Cl/³⁷Cl) result in characteristic M/M+2 patterns.
Conclusion
The fragmentation of substituted pyridin-4-ols under ESI-MS/MS is a predictable process heavily influenced by the electronic properties of the substituents. Electron-donating groups typically stabilize the protonated ring, favoring fragmentation pathways that initiate from the substituent (e.g., radical loss) while often preserving the core loss of CO. Conversely, electron-withdrawing groups can introduce new, lower-energy fragmentation channels, such as the loss of the substituent group itself as a neutral molecule, which may compete with or even supplant the canonical CO loss.
By systematically evaluating these substituent-driven effects—from sample preparation and instrument validation to the careful interpretation of fragmentation data—researchers can leverage tandem mass spectrometry as a powerful and reliable tool for the unambiguous structural elucidation of this important class of heterocyclic compounds.
References
Souza, F. P., Vasconcelos, S. N., & Piatnicki, C. M. S. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 401-422. [Link]
Jackson, G. P., & Glish, G. L. (2020). Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs. Journal of the American Society for Mass Spectrometry, 31(11), 2324-2332. [Link]
Novak, P., & Jackson, G. P. (2015). Heterocyclic ring cleavage upon collision-induced dissociation of deprotonated 3-hydroxy-1,2,5-oxadiazoles (3-hydroxyfurazans). Journal of Mass Spectrometry, 50(12), 1433-1437. [Link]
Wikipedia. (n.d.). Collision-induced dissociation. Retrieved March 22, 2024, from [Link]
Wikipedia. (n.d.). 4-Pyridone. Retrieved March 22, 2024, from [Link]
Schlegel, H. B., & Pople, J. A. (1983). Tautomerization of formamide, 2-pyridone, and 4-pyridone: an ab initio study. Journal of the American Chemical Society, 105(22), 6780-6784. [Link]
Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]
Wells, J. M., & McLuckey, S. A. (2005). Collision-induced dissociation (CID) of peptides and proteins. Methods in enzymology, 402, 148-185. [Link]
Chen, Y., et al. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules, 28(15), 5874. [Link]
Al-Balushi, R. A. (2018). Substituent Effect on Pyridine Efficacy as a Chelating Stabilizer. IntechOpen. [Link]
Zaikin, V. G., & Varlamov, A. V. (2008). Fragmentation of Some 4H-Pyran-4-one and Pyridin-4-one Derivatives under Electron Impact. Russian Journal of General Chemistry, 78(1), 104-116. [Link]
Danikiewicz, W., & Gieralt, E. (2003). Recognizing α-, β- or γ-substitution in pyridines by mass spectrometry. Journal of the American Society for Mass Spectrometry, 14(11), 1287-1295. [Link]
University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Chemistry 243 Notes. [Link]
Comprehensive Safety and Disposal Guide for 5-Chloro-2,3-dimethoxypyridin-4-ol As a laboratory professional or drug development scientist, managing chemical waste with strict adherence to environmental and safety regulat...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Disposal Guide for 5-Chloro-2,3-dimethoxypyridin-4-ol
As a laboratory professional or drug development scientist, managing chemical waste with strict adherence to environmental and safety regulations is as critical as the experimental design itself. 5-Chloro-2,3-dimethoxypyridin-4-ol (CAS: 1305325-20-5) is a halogenated heterocyclic building block frequently utilized in pharmaceutical synthesis[1][2]. Due to the presence of a chlorine atom on the pyridine ring, the disposal of this compound and its associated reaction byproducts requires specific segregation protocols to comply with institutional Environmental Health and Safety (EHS) standards and federal regulations.
This guide provides a self-validating, step-by-step operational framework for the safe handling, accumulation, and disposal of 5-Chloro-2,3-dimethoxypyridin-4-ol, grounded in the principles outlined by the National Research Council and the U.S. Environmental Protection Agency (EPA)[3][4].
Chemical Profile and Waste Classification
Before initiating any disposal protocol, it is mandatory to characterize the waste stream. 5-Chloro-2,3-dimethoxypyridin-4-ol is a solid organic compound. When dissolved in organic solvents during synthesis or purification (e.g., chromatography effluents), the resulting mixture must be classified as Halogenated Organic Waste .
Causality in Waste Segregation: Halogenated compounds must never be mixed with non-halogenated organic waste. During the commercial waste treatment process, non-halogenated solvents are often burned for energy recovery. However, the incineration of halogenated compounds requires specialized, high-temperature commercial incinerators equipped with scrubbers to prevent the formation and release of highly toxic dioxins and corrosive hydrogen chloride gas[3].
Table 1: Quantitative Data & Operational Implications
Property
Value
Operational & Disposal Implication
CAS Number
1305325-20-5
Primary identifier for EHS inventory and waste manifesting[2].
Molecular Formula
C7H8ClNO3
Contains Chlorine (Cl). Mandates routing to halogenated waste streams[1].
Molecular Weight
189.60 g/mol
Used for calculating theoretical yields and mass balances for waste tracking[1].
Physical State
Solid
Solid waste (e.g., contaminated weigh boats) must be segregated from liquid effluents.
Container Compatibility
Glass, HDPE
Do not use galvanized steel safety cans for halogenated waste, as they will corrode and leak[3].
Step-by-Step Disposal Methodology
The overriding principle governing prudent laboratory waste management is that no experimental activity should begin unless a comprehensive disposal plan has been formulated[3]. Implement the following protocol for 5-Chloro-2,3-dimethoxypyridin-4-ol:
Step 1: Source Reduction and Planning
Action: Calculate the exact stoichiometric requirements for your reaction to minimize surplus reagent.
Rationale: The EPA and the principles of Green Chemistry emphasize source reduction as the primary tier of waste management[3]. Minimizing scale directly reduces the volume of hazardous waste generated.
Step 2: Segregation at the Point of Generation
Action: Establish dedicated, clearly labeled waste containers in the fume hood before beginning work. You will need:
A solid hazardous waste bin (for contaminated PPE, weigh paper, and silica gel).
A liquid "Halogenated Organic Waste" carboy (for reaction filtrates and solvent washings).
Rationale: Mixing incompatible waste streams can lead to exothermic reactions, pressurization, and container failure[3].
Step 3: Containerization and Material Selection
Action: Use High-Density Polyethylene (HDPE) or glass containers for liquid waste. Ensure the container has a secure, screw-top, leak-proof lid.
Rationale: Halogenated compounds and their associated solvents can degrade certain plastics and rapidly corrode galvanized steel[3].
Step 4: Satellite Accumulation Area (SAA) Management
Action: Store the waste containers in a designated SAA at or near the point of generation. The container must remain strictly closed at all times except when actively adding waste. Place the primary container inside a secondary containment tray.
Rationale: Under EPA Resource Conservation and Recovery Act (RCRA) regulations (such as 40 CFR Part 262, Subpart K for academic entities), strict SAA management prevents fugitive emissions and contains potential catastrophic spills[4].
Step 5: Labeling and EHS Transfer
Action: Affix a standardized institutional hazardous waste tag to the container before the first drop of waste is added. Explicitly list "5-Chloro-2,3-dimethoxypyridin-4-ol" and all associated solvents (e.g., "Dichloromethane 80%, Methanol 15%, 5-Chloro-2,3-dimethoxypyridin-4-ol 5%"). Once the container is full (or reaches the regulatory time limit, often 6 months under Subpart K), initiate a transfer request to your EHS department[4].
Rationale: Accurate chemical inventories and waste logs are required by law to ensure the commercial disposal firm applies the correct treatment technology[3][5].
Waste Routing Visualization
The following diagram illustrates the logical decision-making process for routing 5-Chloro-2,3-dimethoxypyridin-4-ol waste based on its physical state and solvent matrix.
Decision tree for the segregation and disposal routing of 5-Chloro-2,3-dimethoxypyridin-4-ol waste.
Spill Response and Decontamination
In the event of an accidental release of 5-Chloro-2,3-dimethoxypyridin-4-ol powder:
Isolate: Evacuate personnel from the immediate vicinity and ensure the fume hood sash is lowered to maintain negative pressure.
Protect: Don appropriate PPE, including nitrile gloves, safety goggles, and a lab coat[3].
Contain & Collect: Do not dry sweep, as this generates respirable dust. Gently cover the powder with a damp absorbent pad or use a dedicated HEPA-filtered laboratory vacuum.
Decontaminate: Wash the affected area with a compatible solvent (e.g., ethanol or a mild detergent solution) to remove residual traces.
Dispose: Place all spill cleanup materials into a sealed, labeled solid hazardous waste container[3].
References
Hamari Chemicals, Ltd. "Catalog of Pyridine Compounds 2017". Hamari Chemicals. Available at: [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. "Management of Waste." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US), 2011. Available at:[Link]
Sigma-Aldrich. "5-Chloro-2,3-dimethoxypyridin-4-ol | 1305325-20-5". Sigma-Aldrich Catalog. Available at: [Link]
U.S. Environmental Protection Agency (EPA). "Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories". EPA.gov. Available at: [Link]
U.S. Environmental Protection Agency (EPA). "Hazardous Waste Management for School Laboratories and Classrooms". EPA NEPIS. Available at: [Link]
Personal protective equipment for handling 5-Chloro-2,3-dimethoxypyridin-4-ol
Advanced Safety Protocol and PPE Matrix for Handling 5-Chloro-2,3-dimethoxypyridin-4-ol As drug development accelerates, the use of highly functionalized halogenated pyridines like 5-Chloro-2,3-dimethoxypyridin-4-ol has...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Safety Protocol and PPE Matrix for Handling 5-Chloro-2,3-dimethoxypyridin-4-ol
As drug development accelerates, the use of highly functionalized halogenated pyridines like 5-Chloro-2,3-dimethoxypyridin-4-ol has become increasingly common in the synthesis of complex active pharmaceutical ingredients (APIs). However, the unique electronic properties that make this compound synthetically valuable also impart specific toxicological and physical hazards.
As a Senior Application Scientist, I have designed this protocol to move beyond basic safety data sheets. This guide provides a comprehensive, causally-driven framework for selecting Personal Protective Equipment (PPE) and executing safe handling and disposal protocols, ensuring a self-validating safety system for your laboratory.
Chemical Profile and Hazard Causality
To design an effective safety protocol, we must first understand the molecular behavior of the target compound.
Mechanistic Hazard Analysis:
The presence of the electron-withdrawing chlorine atom at the C5 position, coupled with the electron-donating methoxy groups at C2 and C3, creates a highly polarized ring system. Furthermore, the hydroxyl group at C4 allows the molecule to undergo pyridinol-pyridone tautomerization. This structural dynamic makes the compound highly reactive with biological nucleophiles. Upon contact with mucosal membranes (such as the eyes), it acts as a severe corrosive agent, capable of causing irreversible tissue damage. Because it is typically supplied as a fine crystalline powder, it carries a high risk of aerosolization, leading to respiratory irritation or accidental ingestion.
Table 1: Physicochemical and Hazard Profile
Property / Hazard
Value / Classification
Operational Implication
CAS Number
1305325-20-5
Unique identifier for [1].
Molecular Weight
189.60 g/mol
Used for stoichiometric calculations in API synthesis.
Physical State
Solid (Crystalline Powder)
High risk of aerosolization; requires draft-free, grounded weighing.
GHS: H318 (Eye Dam. 1)
Corrosive to eyes
Mandates the use of chemical splash goggles and a face shield.
GHS: H302 (Acute Tox. 4)
Harmful if swallowed
Strict prohibition of eating/drinking; requires rigorous hand decontamination.
Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for handling highly reactive halogenated pyridinols. Every piece of equipment in this matrix is selected based on the specific physical and chemical vulnerabilities exposed by 5-Chloro-2,3-dimethoxypyridin-4-ol.
Table 2: PPE Selection and Mechanistic Rationale
PPE Category
Specification
Mechanistic Rationale (The "Why")
Eye/Face
Chemical splash goggles + Polycarbonate face shield
Prevents micro-crystal ingress. The face shield acts as a secondary barrier against aerosolized powder contacting facial mucous membranes, neutralizing the H318 hazard.
Hands
Double-layered Nitrile gloves (≥ 5 mil thickness)
Nitrile provides superior chemical resistance to halogenated organics compared to latex. Double-gloving creates a fail-safe against micro-abrasions caused by the sharp crystalline structure of the powder.
Body
Flame-Resistant (FR) Lab Coat with fitted knit cuffs
Prevents static buildup (triboelectric charging) on the sleeves, which could otherwise cause the fine powder to repel and aerosolize during transfer.
Respiratory
Class II Biological Safety Cabinet or Fume Hood
Must be handled in a hood with a face velocity of 80-100 fpm. Captures airborne particulates at the source, neutralizing the H335 (respiratory irritation) risk.
Operational Protocol: Safe Handling and Transfer
To ensure trustworthiness, this protocol is designed as a self-validating system. Each step includes a verification check before proceeding to the next.
Step-by-Step Methodology: Weighing and Transfer
Environmental Verification: Verify that the chemical fume hood's continuous monitoring system reads a face velocity between 80 and 100 feet per minute (fpm). Clear the workspace of incompatible materials (e.g., strong oxidizers, strong bases).
PPE Verification: Don inner nitrile gloves, the FR lab coat, safety goggles, face shield, and finally, the outer nitrile gloves. Pull the outer gloves over the knit cuffs of the lab coat to create a seamless barrier.
Static Mitigation (Critical Step): Use an anti-static gun (e.g., Zerostat) on the weighing boat and the stainless-steel spatula. Causality: Halogenated organic powders have low electrical conductivity. Friction from scooping generates a static charge, causing the powder to repel from the spatula and become airborne. Neutralizing the charge prevents this.
Weighing: Tare the anti-static weigh boat. Carefully transfer the 5-Chloro-2,3-dimethoxypyridin-4-ol using the grounded spatula. Keep the container as close to the weigh boat as possible to minimize the drop height.
Transfer: Transfer the solid directly into the reaction vessel using a wide-neck powder funnel. Immediately seal the reaction vessel.
Decontamination: Wipe down the spatula, balance, and surrounding hood area with a damp, lint-free cloth (using ethanol, followed by water) to capture any residual micro-crystals. Dispose of the cloth in the solid hazardous waste bin.
Spill Management and EPA-Compliant Disposal
Halogenated organic compounds require strict segregation to comply with environmental regulations and prevent dangerous cross-reactions. According to the authoritative guidelines in [3], halogenated and non-halogenated wastes must never be mixed.
Step-by-Step Methodology: Spill Response
Isolate: Evacuate the immediate area and lower the fume hood sash to contain airborne particulates.
Absorb (No Dry Sweeping): Cover the solid spill with damp sand or a commercial wet absorbent pad. Causality: Dry sweeping mechanically aerosolizes the fine powder, bypassing the hood's containment. Dampening the powder increases particle mass, keeping it grounded.
Collect: Use a non-sparking, anti-static scoop to transfer the absorbed material into a compatible, sealable high-density polyethylene (HDPE) container.
Label: Mark the container explicitly as "Hazardous Waste: Halogenated Organic Solid Spill (5-Chloro-2,3-dimethoxypyridin-4-ol)".
Step-by-Step Methodology: Waste Segregation
Segregation: Deposit all reaction byproducts and contaminated consumables (gloves, wipes) into a dedicated Halogenated Organic Waste container. Causality: Mixing halogenated waste with non-halogenated solvents increases disposal costs exponentially and can trigger exothermic reactions if mixed with incompatible basic wastes.
Disposal: Transfer the sealed, labeled containers to your facility's Environmental Health and Safety (EHS) team. The waste must undergo high-temperature incineration, which is the only approved method for cleaving halogenated heterocyclic rings without generating highly toxic dioxin byproducts.
Workflow Visualization
The following diagram maps the logical decision tree for handling and spill response, ensuring rapid, compliant action in the laboratory.
Workflow for safe handling, spill response, and disposal of halogenated pyridinols.
References
Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards
Source: National Center for Biotechnology Information (NCBI) / National Research Council
URL: [Link]
Retrosynthesis Analysis
One-step AI retrosynthesis routes and strategy settings for this compound.
Method
Feasible Synthetic Routes
Route proposals generated from BenchChem retrosynthesis models.
